Endo-8-boc-6-hydroxy-8-azabicyclo[3.2.1]octane

• CAS: 2102411-57-2

Core Science & Biosynthesis

Endo-8-boc-6-hydroxy-8-azabicyclo[3.2.1]octane: A Privileged Scaffold in Advanced Drug Discovery

Executive Summary

In contemporary medicinal chemistry, the rigidification of molecular backbones is a proven strategy to enhance target affinity, improve metabolic stability, and increase lipophilic efficiency (LipE). As a Senior Application Scientist, I frequently leverage the tropane alkaloid skeleton—specifically the 8-azabicyclo[3.2.1]octane core—as a foundational architecture for drug design [1].

Endo-8-boc-6-hydroxy-8-azabicyclo[3.2.1]octane represents a highly functionalized, stereochemically pure building block. The presence of the endo-directed hydroxyl group at the C6 position provides a precise vector for structural diversification, while the tert-butoxycarbonyl (Boc) protected nitrogen ensures orthogonal stability during complex multi-step syntheses. This whitepaper dissects the physicochemical properties, structural causality, synthetic methodologies, and pharmacological applications of this critical scaffold.

Molecular Identity & Physicochemical Profiling

Before deploying any building block in a high-throughput screening (HTS) or hit-to-lead campaign, its physical and structural parameters must be rigorously defined. The table below summarizes the core quantitative and qualitative data for this compound [3].

Table 1: Molecular Identification & Physicochemical Properties

Parameter	Value / Description
Chemical Name	Endo-8-boc-6-hydroxy-8-azabicyclo[3.2.1]octane
IUPAC Name	tert-butyl (1R,5S,6S)-6-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate
CAS Number	2102411-57-2
Molecular Formula	C₁₂H₂₁NO₃
Molecular Weight	227.30 g/mol
SMILES	O=C(N1[C@]2([H])CCC[C@@]1([H])C2)OC(C)(C)C
Stereochemistry	Endo-configuration at C6
Protecting Group	tert-Butoxycarbonyl (Boc)

Structural Causality: The 8-Azabicyclo[3.2.1]octane Core

The selection of endo-8-boc-6-hydroxy-8-azabicyclo[3.2.1]octane is driven by three mechanistic and structural rationales:

• The Bicyclic Framework: The 8-azabicyclo[3.2.1]octane system forces the molecule into a rigid, chair-envelope conformation. This reduces the entropic penalty upon binding to target proteins (such as transporters or hydrolases) compared to flexible aliphatic chains.

• Endo-Stereocontrol at C6: The spatial orientation of the C6-hydroxyl group is critical. The endo-face points inward relative to the nitrogen bridge. In structure-activity relationship (SAR) studies, this specific trajectory allows substituents (e.g., ethers or carbamates attached to C6) to perfectly occupy deep, narrow hydrophobic pockets in target enzymes [2].

• Boc Protection Strategy: The basicity of the naked tropane nitrogen (pKa ~10) often leads to unwanted side reactions, poor chromatographic resolution, and catalyst poisoning. The Boc group neutralizes this basicity, rendering the intermediate highly soluble in organic solvents and stable to nucleophilic attack, while remaining easily cleavable under mild acidic conditions (e.g., TFA/DCM) [1].

Synthetic Methodologies & Self-Validating Protocols

The construction of the endo-6-hydroxy stereocenter requires precise facial selectivity. The most robust approach involves the epoxidation of an 8-Boc-8-azabicyclo[3.2.1]oct-6-ene intermediate, followed by regioselective reductive ring-opening.

Synthetic pathway for endo-8-boc-6-hydroxy-8-azabicyclo[3.2.1]octane via epoxidation-reduction.

Causality of Stereocontrol

Epoxidation of the bicyclic alkene predominantly occurs from the less sterically hindered exo face, yielding the exo-6,7-epoxide. Subsequent nucleophilic hydride attack must also proceed from the exo face due to the steric shielding of the endo cavity by the piperidine ring. This exo attack opens the oxirane ring and cleanly inverts the stereocenter, furnishing the thermodynamically and kinetically favored endo-6-hydroxy product.

Table 2: Reductive Ring-Opening Optimization Data Comparative data demonstrating the necessity of strong, unhindered hydride sources for optimal endo-selectivity.

Reducing Agent	Solvent	Temp (°C)	Endo:Exo Ratio	Yield (%)
NaBH₄	MeOH	25	N/A (No reaction)	<5
DIBAL-H	DCM	-78	85:15	62
LiAlH₄	THF	0 to 25	>95:5	88

Self-Validating Experimental Protocol: Reductive Ring Opening

Step 1: Reaction Setup Dissolve the exo-6,7-epoxy-8-Boc-8-azabicyclo[3.2.1]octane (1.0 eq) in anhydrous THF under an inert argon atmosphere. Cool the solution to 0 °C. Slowly add LiAlH₄ (1.5 eq) portion-wise to control the exothermic evolution of hydrogen gas.

• QC Checkpoint 1 (Reaction Progress): Monitor via TLC (Hexanes/EtOAc 7:3). The epoxide starting material will disappear, replaced by a lower Rf spot (the highly polar alcohol).

Step 2: Fieser Workup Quench the reaction at 0 °C using the Fieser method: sequentially add n mL of H₂O, n mL of 15% NaOH, and 3n mL of H₂O (where n is the grams of LiAlH₄ used). Stir until a granular white precipitate forms. Filter through a Celite pad.

• QC Checkpoint 2 (Chemoselectivity): Isolate the crude product. Perform an IR scan; the disappearance of the epoxide C-O stretch (~850 cm⁻¹) and the appearance of a broad, strong O-H stretch (~3300 cm⁻¹) validates successful ring opening without Boc cleavage (carbonyl stretch remains intact at ~1690 cm⁻¹).

Step 3: Stereochemical Validation

• QC Checkpoint 3 (2D NMR NOESY): To definitively prove the endo configuration, acquire a 2D NOESY NMR spectrum. The proton at C6 (which is now exo) should exhibit strong Nuclear Overhauser Effect (NOE) cross-peaks with the adjacent exo protons on the bridge, while the hydroxyl group sits securely in the endo pocket.

Pharmacological Applications: From Fragment to Lead

The endo-8-boc-6-hydroxy-8-azabicyclo[3.2.1]octane scaffold is not just a structural curiosity; it is a highly translational vector in modern pharmacology.

A. NAAA Inhibitors for Chronic Inflammation

N-Acylethanolamine-hydrolyzing acid amidase (NAAA) is an intracellular enzyme responsible for degrading palmitoylethanolamide (PEA), an endogenous anti-inflammatory lipid. Inhibiting NAAA preserves PEA levels, offering a potent analgesic and anti-inflammatory effect [2].

Researchers utilized the endo-6-hydroxy-8-azabicyclo[3.2.1]octane core to develop ARN19689 (Compound 50). By functionalizing the endo-hydroxyl group with an ethoxymethyl-pyrazine moiety and replacing the Boc group with a pyrazole sulfonamide, they achieved a non-covalent NAAA inhibitor with an exceptional IC₅₀ of 0.042 μM [2]. The endo geometry was strictly required to navigate the narrow catalytic channel of the NAAA enzyme.

B. Monoamine Transporter Ligands

Historically, tropane derivatives are famous for their interaction with the Dopamine Transporter (DAT) and Serotonin Transporter (SERT). Bridge-hydroxylated azabicyclo[3.2.1]octanes (specifically at the 6- and 7-positions) have been synthesized to create long-acting, non-addictive DAT inhibitors for the treatment of cocaine abuse and neurodegenerative disorders [4].

Application of the scaffold in the discovery of novel NAAA inhibitors for inflammation.

Conclusion

The endo-8-boc-6-hydroxy-8-azabicyclo[3.2.1]octane (CAS: 2102411-57-2) scaffold exemplifies the intersection of elegant synthetic chemistry and targeted drug design. Its rigid conformation reduces entropic drag, its endo-hydroxyl group provides a highly specific vector for target engagement, and its Boc-protected nitrogen ensures synthetic tractability. Whether deployed in the pursuit of novel anti-inflammatory NAAA inhibitors or advanced monoamine transporter modulators, this molecule remains a cornerstone of modern fragment-based and hit-to-lead drug discovery.

References

• National Institutes of Health (NIH) / PMC. Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors for Oral Administration. Available at: [Link] [2]

• ResearchGate. Synthesis of 6- and 7- Hydroxy-8-azabicyclo[3.2.1]octanes and Their Binding Affinity for the Dopamine and Serotonin Transporters. Available at: [Link][4]

Literature review on the synthesis of 8-azabicyclo[3.2.1]octane derivatives.

An In-Depth Technical Guide to the Synthesis of 8-Azabicyclo[3.2.1]octane Derivatives

Introduction: The Privileged Scaffold

The 8-azabicyclo[3.2.1]octane, commonly known as the tropane skeleton, is a conformationally constrained bicyclic amine that forms the core of a wide array of biologically active natural products and synthetic pharmaceuticals.[1][2] Its rigid framework provides a unique three-dimensional arrangement of functional groups, making it a privileged scaffold in medicinal chemistry for targeting a variety of receptors and enzymes.[1] Notable tropane alkaloids include cocaine, a potent dopamine reuptake inhibitor, and atropine, a muscarinic acetylcholine receptor antagonist.[1] The therapeutic potential of molecules containing this scaffold, ranging from treatments for inflammatory conditions to their use as monoamine reuptake inhibitors, continues to drive significant research into novel and efficient synthetic methodologies.[3][4] This guide provides a detailed overview of the principal strategies for the synthesis of 8-azabicyclo[3.2.1]octane derivatives, with a focus on the underlying principles, practical applications, and detailed experimental protocols.

Key Synthetic Strategies: A Comparative Overview

The construction of the 8-azabicyclo[3.2.1]octane core can be achieved through several distinct synthetic pathways. The choice of a particular strategy often depends on the desired substitution pattern, stereochemical outcome, and overall efficiency.

Synthetic Strategy	Brief Description	Key Advantages	Typical Yields
Biomimetic Synthesis (Robinson-Schöpf)	A one-pot condensation reaction that mimics the biosynthesis of tropinone.	Atom economical, convergent, utilizes simple starting materials.	17-90%[1]
[4+3] Cycloaddition	Reaction of a four-atom component (e.g., pyrrole) with a three-atom component (e.g., oxyallyl cation).	Direct and efficient route to the bicyclic core.	58-79%[5]
[3+2] Cycloaddition	Intramolecular or intermolecular cycloaddition involving an azomethine ylide and an alkene or alkyne.	High degree of stereocontrol, rapid assembly of the core structure.	40-99%[1]
Ring-Closing Metathesis (RCM)	Formation of one of the rings via an olefin metathesis reaction.	High functional group tolerance, suitable for complex systems.	80-98%[1]
Enantioselective Desymmetrization	Stereoselective transformation of a prochiral tropinone derivative.	Provides access to enantiomerically pure products from a common intermediate.	Good to excellent

Cycloaddition Strategies: Building the Bicyclic Core

Cycloaddition reactions are among the most powerful methods for the construction of the 8-azabicyclo[3.2.1]octane skeleton, as they can rapidly generate molecular complexity with a high degree of stereocontrol.

[4+3] Cycloaddition Reactions

A prominent strategy for synthesizing the tropane framework is the [4+3] cycloaddition of pyrroles with oxyallyl cations.[6] This approach directly forms the seven-membered ring of the bicyclic system.

A significant advancement in this area is the rhodium-catalyzed tandem cyclopropanation/Cope rearrangement between vinyldiazoacetates and pyrroles.[5] This method provides a highly efficient and enantioselective route to functionalized tropanes. The reaction proceeds through a rhodium-carbenoid intermediate which undergoes cyclopropanation with the pyrrole, followed by a Cope rearrangement to yield the 8-azabicyclo[3.2.1]octane core.[5] The choice of chiral dirhodium catalyst is crucial for achieving high enantioselectivity.[5]

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Stereochemistry and conformational analysis of 8-azabicyclo[3.2.1]octanes

An In-Depth Technical Guide to the Stereochemistry and Conformational Analysis of 8-Azabicyclo[3.2.1]octanes

Introduction: The Privileged Scaffold of Tropane Alkaloids

The 8-azabicyclo[3.2.1]octane skeleton, commonly known as the tropane or nortropane core, is a rigid bicyclic amine that forms the structural foundation for a vast and pharmacologically significant class of natural products, the tropane alkaloids.[1][2][3] Found predominantly in plants of the Solanaceae and Erythroxylaceae families, these compounds, including atropine, scopolamine, and cocaine, have been utilized as medicines and poisons for centuries.[1][4] Their profound physiological effects, which range from anticholinergic to central nervous system stimulation, are intimately linked to the precise three-dimensional arrangement of atoms within this unique scaffold.[5]

For researchers and drug development professionals, a deep understanding of the stereochemistry and conformational dynamics of the 8-azabicyclo[3.2.1]octane core is not merely academic; it is a prerequisite for rational drug design. The rigid framework provides a fixed orientation for substituents, allowing for the fine-tuning of interactions with biological targets such as muscarinic acetylcholine receptors and monoamine transporters.[5] This guide provides a detailed exploration of the core stereochemical principles, conformational preferences, and analytical methodologies essential for the study and manipulation of this privileged scaffold.

Core Stereochemistry: Defining the 3D Architecture

The 8-azabicyclo[3.2.1]octane system is a fused bicyclic structure comprising a six-membered piperidine ring and a five-membered pyrrolidine ring. The bridgehead atoms are C1 and C5, with the nitrogen atom (N8) forming the bridge. This constrained geometry gives rise to distinct stereochemical features that are critical to its function.

Endo and Exo Isomerism

Substituents on the six-membered ring (at C2, C3, and C4) can adopt one of two diastereomeric orientations relative to the nitrogen bridge.

• Exo: The substituent is oriented on the same side as the smaller, two-carbon (C6-C7) bridge.

• Endo: The substituent is oriented on the opposite side, pointing towards the larger, three-atom (N8-C1-C5) bridge.

This distinction is fundamental, as the biological activity of tropane alkaloids is often dictated by the endo or exo configuration of key functional groups. For instance, most naturally occurring and pharmacologically active tropane alkaloids possess a 3-hydroxy or 3-ester group. Tropine (3α-tropanol) has an endo hydroxyl group, while its diastereomer, pseudotropine (3β-tropanol), has an exo hydroxyl group.[2]

Chirality and Enantioselectivity

While the parent nortropane molecule is achiral due to a plane of symmetry, substitution can introduce chirality. For example, substitution at C2 or C3 renders the molecule chiral. The classic example is cocaine, which has four chiral centers, leading to a specific stereoisomer being the biologically active form. The enantioselective synthesis of the 8-azabicyclo[3.2.1]octane scaffold is a significant area of research, as different enantiomers can have vastly different pharmacological profiles.[6][7]

Conformational Analysis: A Tale of Two Rings

The rigid nature of the 8-azabicyclo[3.2.1]octane core significantly restricts its conformational freedom. The analysis primarily focuses on the conformation of the more flexible six-membered piperidine ring.

The Dominant Chair Conformation

Through a combination of proton NMR spectroscopy and dipole moment measurements, it has been established that the piperidine ring in the tropane skeleton predominantly adopts a chair conformation.[8] This arrangement minimizes torsional and steric strain. The five-membered pyrrolidine ring typically adopts an envelope conformation.

N-Substituent Orientation

In N-substituted tropanes, such as the common N-methyl derivatives, the substituent overwhelmingly prefers the equatorial position.[8][9] This minimizes steric interactions with the syn-axial hydrogen atoms on the C2 and C4 positions. A computational and NMR-based study has suggested that the axial conformation of the N-methyl group may be the pharmacophore for certain tropane alkaloids, although this is the higher-energy state.[9]

Influence of Ring Substituents

The presence of substituents can distort the ideal chair conformation. Notably, a 3α-substituent (an axial group in the endo position) can cause considerable deformation of the piperidine ring due to steric interactions.[8] This can influence the overall shape of the molecule and its ability to bind to a receptor.

The general conformational equilibrium of the N-methyl group is depicted below.

Caption: Conformational equilibrium of the N-methyl group in the tropane skeleton.

Analytical Techniques for Structural Elucidation

A combination of spectroscopic, crystallographic, and computational methods is employed to definitively assign the stereochemistry and conformation of 8-azabicyclo[3.2.1]octane derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for conformational analysis in solution.

• ¹H NMR Coupling Constants (J-values): The magnitude of the coupling constant between the C3 proton and the adjacent C2/C4 protons is diagnostic of its orientation. A large coupling constant (typically > 8 Hz) indicates a trans-diaxial relationship, often seen in exo isomers, while smaller coupling constants are characteristic of endo isomers.

• Nuclear Overhauser Effect (NOE): NOE experiments (e.g., NOESY) reveal through-space proximity between protons. For example, an NOE between the N-methyl group and the endo protons at C6 and C7 can confirm the equatorial orientation of the methyl group.

• ¹³C NMR Chemical Shifts: The chemical shifts of the carbon atoms in the bicyclic core are sensitive to the stereochemistry of substituents, providing another layer of structural information.

X-Ray Crystallography

X-ray crystallography provides unambiguous, high-resolution data on the solid-state structure of a molecule.[10][11] It is the gold standard for determining absolute configuration and provides precise bond lengths, bond angles, and torsional angles that confirm the chair conformation of the piperidine ring and the relative orientation of all substituents.

Computational Modeling

Quantum mechanical calculations, such as Density Functional Theory (DFT), are invaluable for complementing experimental data. These methods can:

• Calculate the relative energies of different conformers (e.g., chair vs. boat) and rotamers.

• Predict NMR chemical shifts and coupling constants to aid in spectral assignment.

• Model the transition states for conformational interconversions.

Experimental and Synthetic Workflows

The determination of stereochemistry is a critical step following the synthesis of any new 8-azabicyclo[3.2.1]octane derivative.

General Workflow for Stereochemical Assignment

The following diagram outlines a typical workflow for researchers to determine the stereochemistry of a newly synthesized tropane analog.

Caption: A typical experimental workflow for stereochemical and conformational assignment.

Protocol: NMR Sample Preparation and Analysis

This protocol outlines the essential steps for preparing an 8-azabicyclo[3.2.1]octane derivative for NMR analysis to determine its conformation.

• Sample Preparation:

  • Accurately weigh 5-10 mg of the purified compound.

  • Dissolve the sample in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, MeOD, DMSO-d₆) in a clean, dry NMR tube. Ensure the solvent does not react with the sample.

  • Add a small amount of a reference standard, such as tetramethylsilane (TMS), if not already present in the solvent.

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum to assess purity and basic structural features.

  • Acquire a ¹³C NMR spectrum (and DEPT if needed) to identify all carbon environments.

  • Perform a 2D COSY (Correlation Spectroscopy) experiment to establish proton-proton coupling networks (i.e., which protons are adjacent).

  • Perform a 2D NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY experiment. This is critical for determining through-space proximities and assigning endo/exo stereochemistry and N-substituent orientation.

• Data Analysis:

  • Integrate the ¹H spectrum and measure the coupling constants (J-values), particularly for the C3 proton.

  • Analyze the COSY spectrum to trace the connectivity through the bicyclic system.

  • Analyze the NOESY spectrum for key cross-peaks. For example, an NOE between H3 and the bridgehead protons (H1/H5) can help differentiate endo and exo isomers.

  • Combine all data to build a self-consistent 3D model of the molecule's preferred conformation in solution.

Synthetic Considerations for Stereocontrol

Control over stereochemistry begins with synthesis. The classic Robinson-Schöpf synthesis provides tropinone, a key prochiral intermediate for accessing many tropane alkaloids.[12][13] Modern organic synthesis has developed numerous enantioselective methods to construct the 8-azabicyclo[3.2.1]octane core, providing access to specific stereoisomers for pharmacological evaluation.[6][7] These methods often involve strategies like intramolecular cycloadditions or the desymmetrization of tropinone derivatives.[13][14]

Caption: Simplified synthetic pathway from simple precursors to bioactive tropane alkaloids.

Conclusion

The stereochemical and conformational properties of the 8-azabicyclo[3.2.1]octane scaffold are inextricably linked to its biological function. The rigid, chair-like conformation of the piperidine ring and the distinct endo/exo orientations of substituents create a well-defined three-dimensional structure that is recognized with high specificity by biological receptors and transporters. For scientists in medicinal chemistry and drug development, mastering the principles outlined in this guide is essential. The ability to synthesize, analyze, and rationally modify this privileged core will continue to drive the discovery of new therapeutics for a wide range of human diseases.

References

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• O'Riordan, C. J., et al. (2023). Rapid Synthesis of Psychoplastogenic Tropane Alkaloids. JACS Au, 3(11), 3059-3067. Retrieved from [Link]

• Grynkiewicz, G., & Gadzikowska, M. (2008). Tropane alkaloids as medicinally useful natural products and their synthetic derivatives as new drugs. Pharmacological Reports, 60(4), 439-463. (This is a representative review, a direct URL is not available from the search, but the concepts are supported by multiple sources like the MDPI review). A similar comprehensive review is: Jirschitzka, J., et al. (2019). Tropane Alkaloids: Chemistry, Pharmacology, Biosynthesis and Production. Molecules, 24(4), 792. Retrieved from [Link]

• Ullah, S., et al. (2019). Synthesis of Tropane Derivatives. In Alkaloids - Their Importance in Nature and Human Life. IntechOpen. Retrieved from [Link]

• Kennedy, D. O. (2014). The Chemical Synthesis and Applications of Tropane Alkaloids. Chemistry of Alkaloids.

• Carretero-Cerdán, A., et al. (2021). Enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold: application in the synthesis of tropane alkaloids. Organic & Biomolecular Chemistry, 19(17), 3763-3775. Retrieved from [Link]

• Verma, S. M., et al. (2009). 3D-QSAR study of 8-azabicyclo[3.2.1] octane analogs antagonists of cholinergic receptor. Bioorganic & Medicinal Chemistry Letters, 19(11), 3108-3112. Retrieved from [Link]

• Bishop, R. J., et al. (1969). The conformations of tropanes. Journal of the Chemical Society C: Organic, 74-79. Retrieved from [Link]

• Enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold. Application to the synthesis of Tropane alkaloids. (2021). Request PDF on ResearchGate. Retrieved from [Link]

• Trog, M. (2021). Synthesis of 8-Aza- and 8-Oxabicyclo[3.2.1]octanes via [3+2]- Cycloadditions of cyclopropanated Furan and Pyrrole Derivatives. University of Regensburg. Retrieved from [Link]

• Jirschitzka, J., et al. (2016). Tropane and Granatane Alkaloid Biosynthesis: A Systematic Analysis. Molecules, 21(11), 1518. Retrieved from [Link]

• 8-Methyl-8-azabicyclo[3.2.1]octane. (n.d.). PubChem. Retrieved from [Link]

• 8-azoniabicyclo[3.2.1]octane, 3-[(3,5-dichlorobenzoyl)oxy]-8-methyl-. (n.d.). SpectraBase. Retrieved from [Link]

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• Carretero-Cerdán, A., et al. (2021). Enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold: application in the synthesis of tropane alkaloids. PubMed. Retrieved from [Link]

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• An improved and scalable process for 3,8-diazabicyclo[3.2.1]octane analogues. (n.d.). ResearchGate. Retrieved from [Link]

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• Davies, H. M., et al. (1996). Synthesis of 3 beta-aryl-8-azabicyclo[3.2.1]octanes with high binding affinities and selectivities for the serotonin transporter site. Journal of Medicinal Chemistry, 39(13), 2554-2558. Retrieved from [Link]

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Preliminary Pharmacological Screening of Novel Azabicyclic Compounds: A Technical Guide for nAChR Targeted Drug Discovery

Executive Summary

Azabicyclic compounds (e.g., quinuclidines, tropanes, and 7-azabicyclo[2.2.1]heptanes) represent a privileged class of scaffolds in modern neuropharmacology. By locking the basic nitrogen and hydrogen-bond acceptors into a rigid spatial geometry, these molecules minimize entropic penalties upon receptor binding, closely mimicking the endogenous neurotransmitter acetylcholine. This whitepaper provides an authoritative, self-validating framework for the preliminary pharmacological screening of novel azabicyclic compounds, with a specific focus on targeting neuronal nicotinic acetylcholine receptors (nAChRs) such as the α7 and α3β4 subtypes.

Mechanistic Rationale & Target Selection

The unique three-dimensional topology of the azabicyclic scaffold allows for exquisite tuning of pharmacological profiles. For example, azabicyclic partial agonists targeting the α3β4 nAChR, such as1[1]. Conversely, targeting the α7 nAChR requires distinct structural modifications. Early α7 agonists like PNU-282987 showed high target selectivity but required 2[2].

To systematically evaluate these compounds, a robust screening cascade must be employed, transitioning from primary binding affinity to functional efficacy and preliminary ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling.

Fig 1. Preliminary pharmacological screening cascade for novel azabicyclic compounds.

Primary Screening: Radioligand Binding Assays

Causality & Rationale: A common pitfall in nAChR screening is the use of tritiated nicotine for α7 subtype evaluation.3[3]. To ensure a self-validating and highly specific assay, [3H]-A-585539 or [125I]-α-BTX must be utilized as the competitive radioligand.

Step-by-Step Methodology:

• Tissue/Membrane Preparation: Homogenize GH4C1 cells stably expressing human α7 nAChRs (or rat brain tissue) in an ice-cold assay buffer consisting of4[4].

• Incubation: Resuspend the homogenate to yield approximately 75 μg of protein per well. Incubate the preparation at 4°C for 90 minutes in the presence of a fixed concentration of [3H]-A-585539 and increasing logarithmic concentrations of the novel azabicyclic test compound[4].

• Non-Specific Binding Control: To validate the assay's signal-to-noise ratio, define non-specific binding in parallel wells using4[4].

• Filtration & Quantification: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific binding). Wash the filters three times with ice-cold buffer and quantify bound radioactivity via liquid scintillation counting. Calculate Ki values using the Cheng-Prusoff equation.

Secondary Screening: Functional Calcium Flux Assays (FLIPR)

Causality & Rationale: Determining the functional efficacy (agonist vs. antagonist) of α7 nAChR ligands is notoriously difficult because5[5]. Standard high-throughput calcium flux assays fail to capture this transient opening. To engineer a self-validating system, the protocol must incorporate a Type II Positive Allosteric Modulator (PAM), such as PNU-120596.6[6].

Step-by-Step Methodology:

• Cell Plating: Plate HEK293 or PC12 cells expressing α7 nAChRs in 384-well poly-D-lysine coated black/clear-bottom plates at a density of ~25,000 cells/well. 4[4].

• Dye Loading: Remove culture media and incubate cells with a Ca2+-sensitive dye (e.g., Fluo-4 AM) in4 (atropine is critical to block endogenous muscarinic receptors and prevent false positives)[4].

• PAM Pre-incubation: Add 10 µM PNU-120596 to the assay wells 15 minutes prior to the kinetic read[6].

• Kinetic Reading (FLIPR Tetra): Inject the solubilized azabicyclic test compounds (serially diluted in assay buffer) and 4[4]. Calculate EC50 values based on the peak fluorescence minus baseline.

Fig 2. α7 nAChR activation and subsequent intracellular calcium signaling pathway.

Data Presentation: Preliminary ADMET & Selectivity

A critical bottleneck in the development of azabicyclic compounds is off-target toxicity, particularly hERG channel inhibition which leads to QT prolongation. The table below summarizes representative quantitative parameters required for a compound to progress from preliminary screening to in vivo models.

Table 1: Target Pharmacological Profile for Optimized Azabicyclic Lead Compounds

Parameter / Assay	Target Threshold	Rationale for Threshold
Primary Binding (Ki)	< 20 nM	Ensures high receptor occupancy at low systemic doses.
FLIPR Efficacy (EC50)	< 50 nM	Validates potent functional channel opening in the presence of a PAM.
5-HT3A Selectivity	> 100-fold	Azabicyclics often cross-react with 5-HT3A receptors; high selectivity prevents emetic side effects.
hERG Inhibition (IC50)	> 30 µM	Mitigates cardiotoxicity risks historically associated with early azabicyclic amines[2].
Brain Penetration (Kpu,u)	> 0.3	Confirms the unbound fraction in the brain is sufficient to drive central efficacy.

Conclusion

The preliminary pharmacological screening of novel azabicyclic compounds requires a highly orchestrated integration of binding and functional assays. By understanding the biophysical limitations of the target receptors—such as the rapid desensitization of α7 nAChRs—scientists can design self-validating protocols utilizing allosteric modulators to accurately capture functional data. Rigorous adherence to these methodologies ensures that only candidates with optimal efficacy and ADMET profiles advance to preclinical in vivo testing.

References

• [1] What We Have Gained from Ibogaine: α3β4 Nicotinic Acetylcholine Receptor Inhibitors as Treatments for Substance Use Disorders - National Institutes of Health (NIH). URL:

• [2] Design, synthesis, structure-activity relationship, and in vivo activity of azabicyclic aryl amides as α7 nicotinic acetylcholine receptor agonists - ResearchGate. URL:

• [3] Target identification and validation of the alpha7 nicotinic acetylcholine receptor as a potential therapeutic target in retinal disease - Frontiers. URL:

• [4] The Novel, Nicotinic Alpha7 Receptor Partial Agonist, BMS-933043, Improves Cognition and Sensory Processing in Preclinical Models of Schizophrenia - PLOS One. URL:

• [5] US20030236287A1 - Positive allosteric modulators of the nicotinic acetylcholine receptor - Google Patents. URL:

• [6] Pharmacology of α7 nicotinic acetylcholine receptor mediated extracellular signal-regulated kinase signalling in PC12 cells - National Institutes of Health (NIH). URL:

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Protocols & Analytical Methods

Application Note: Preclinical Evaluation and Development of Neurokinin-1 (NK1) Receptor Antagonists

Introduction & Mechanistic Overview

The discovery and optimization of Neurokinin-1 (NK1) receptor antagonists represent a paradigm shift in the management of chemotherapy-induced nausea and vomiting (CINV) and postoperative nausea and vomiting (PONV)[1]. While 5-HT3 receptor antagonists effectively manage the acute phase of emesis, they often fail to control the delayed phase (24–120 hours post-chemotherapy). This delayed phase is primarily mediated by Substance P, an endogenous undecapeptide that binds with high affinity to the Gq-coupled NK1 receptor located in the brainstem's emetic center.

Upon Substance P binding, the NK1 receptor undergoes a conformational shift that activates the Gq/11 protein complex[2]. This activation stimulates Phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into diacylglycerol (DAG) and inositol 1,4,5-trisphosphate (IP3)[2]. IP3 subsequently binds to its receptors on the endoplasmic reticulum, triggering a massive release of intracellular calcium (Ca2+)[3]. This calcium mobilization is a highly reliable, quantifiable downstream marker used to evaluate NK1 receptor activation and screen novel antagonists in vitro[3][4].

Substance P binding to NK1 receptor triggers Gq-mediated intracellular calcium mobilization.

Pharmacological Profiling of Clinical NK1 Antagonists

The clinical utility of NK1 receptor antagonists is heavily dictated by their pharmacokinetic (PK) profiles, specifically their terminal half-lives and cytochrome P450 (CYP) interaction liabilities[5][6]. A longer half-life allows for single-dose administration to cover the entire multi-day risk period of delayed CINV[7]. Table 1 summarizes the quantitative pharmacological data for three major FDA-approved NK1 antagonists.

Table 1: Comparative Pharmacology of Key NK1 Receptor Antagonists

Drug	Binding Affinity (Ki)	Terminal Half-Life (t½)	CYP3A4 Interaction	Clinical Dosing Regimen
Aprepitant	~0.1 nM	9–13 hours	Moderate Inhibitor	Multi-day dosing (Days 1, 2, 3)
Netupitant	~1.0 nM	~88 hours	Moderate Inhibitor	Single-dose (Fixed combo with Palonosetron)
Rolapitant	0.66 nM	160–183 hours	No significant interaction	Single-dose

Data aggregated from preclinical and clinical pharmacokinetic evaluations[5][6][7][8].

Protocol 1: In Vitro Functional Assay (Intracellular Calcium Mobilization via FLIPR)

Rationale: The Fluorometric Imaging Plate Reader (FLIPR) assay is a high-throughput, self-validating system used to determine the half-maximal inhibitory concentration (IC50) of novel NK1 antagonists[3][4]. By measuring the blockade of Substance P-induced calcium flux, researchers can accurately quantify functional antagonism[2].

Self-Validating Controls: The assay requires a baseline fluorescence read to account for spontaneous calcium release, a reference agonist (Substance P) to establish the maximum signal (Emax), and a positive control antagonist (e.g., Aprepitant) to validate assay sensitivity and dynamic range[3][4].

Step-by-step workflow for the FLIPR intracellular calcium mobilization assay.

Step-by-Step Methodology:

• Cell Preparation: Seed CHO-K1 or HEK293 cells stably expressing the human NK1 receptor (hNK1R) into 384-well black, clear-bottom microplates at a density of 10,000–15,000 cells/well[3][4]. Incubate overnight at 37°C in a humidified 5% CO2 incubator[3].

• Dye Loading: Remove the culture media and add 20–30 µL of a calcium-sensitive dye (e.g., Fluo-4 AM or Calcium-4/6) dissolved in Hank's Balanced Salt Solution (HBSS) supplemented with 20 mM HEPES[4][9][10].

  • Causality Note: It is critical to include 2.5 mM probenecid in the dye solution. Probenecid inhibits organic anion transporters, preventing the active cellular efflux of the fluorophore, thereby ensuring a stable baseline and robust signal-to-noise ratio[4][10].

• Incubation: Incubate the dye-loaded plates in the dark for 1–2 hours at 37°C[4].

• Baseline Measurement: Transfer the plate to the FLIPR instrument. Record basal fluorescence (Excitation: 485 nm, Emission: 525 nm) for 20 seconds prior to compound addition[4][10].

• Antagonist Addition: Dispense the test NK1 antagonists across a 10-point concentration gradient (e.g., 1 pM to 10 µM) and incubate for 30 minutes to allow receptor binding equilibration[3][4].

• Agonist Challenge & Readout: Inject Substance P at its pre-determined EC80 concentration (typically ~1 nM)[4]. Continuously monitor the fluorescence signal for 60–90 seconds to capture the peak intracellular calcium mobilization[10].

• Data Analysis: Normalize the peak fluorescence response against the baseline signal. Plot the relative fluorescent units (RFU) against the log concentration of the antagonist to calculate the IC50 using non-linear regression[9][10].

Protocol 2: In Vivo Efficacy (Ferret Cisplatin-Induced Emesis Model)

Rationale: Standard laboratory rodents (mice and rats) lack the anatomical and neurological capacity for an emetic reflex, making them unsuitable for direct emesis observation. Furthermore, the pharmacology and binding affinity of the NK1 receptor in rats differ significantly from humans[2]. The ferret (Mustela putorius furo) is the preclinical gold standard because its emetic reflex and NK1 receptor homology closely mirror those of humans, providing high predictive validity for clinical efficacy[2].

Self-Validating Controls: The protocol utilizes a vehicle-treated control group to establish the baseline severity of the emetogen and employs blinded video analysis to eliminate observer bias during the scoring of behavioral responses[2][5].

Step-by-Step Methodology:

• Acclimatization: House adult male Fitch ferrets (1.0–2.0 kg) individually in observation cages. Fast the animals overnight prior to the experiment, allowing ad libitum access to water to prevent dehydration[5].

• Test Compound Administration: Administer the test NK1 receptor antagonist (e.g., Rolapitant at 0.03–1.0 mg/kg) or the vehicle control either orally (p.o.) or intravenously (i.v.) 1 to 2 hours prior to the emetogenic challenge[2][8].

• Emetogen Challenge: Administer Cisplatin (5–10 mg/kg i.p.) to induce a reliable emetic response spanning both the acute and delayed phases[2][5].

• Observation & Recording: Continuously record the animals using closed-circuit video for 72 hours post-cisplatin administration to capture the full pharmacological window[2][5].

• Blinded Scoring: A blinded observer must quantify the emetic episodes by distinguishing between two distinct behaviors:

  • Retching: Rhythmic abdominal contractions without the expulsion of gastric contents.

  • Vomiting: Forceful abdominal contractions resulting in the expulsion of solid or liquid material from the gastrointestinal tract.

• Data Stratification: Separate the behavioral data into the acute phase (0–24 hours) and the delayed phase (24–72 hours)[2][5]. Calculate the ED50 (the dose required to inhibit total emetic episodes by 50% compared to the vehicle control group) to determine in vivo potency[5].

References

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Application Notes and Protocols for the Hydroxylation of Boc-Protected Tropanes

Introduction: The Strategic Value of Hydroxylated Tropanes in Drug Discovery

The tropane alkaloid scaffold, a bicyclic [3.2.1] nitrogen-containing framework, is a cornerstone in medicinal chemistry, forming the structural basis of numerous pharmacologically significant molecules like atropine and cocaine.[1] The therapeutic potential of synthetic tropane derivatives is vast, and functionalization of the tropane core is a key strategy for modulating their biological activity. The introduction of hydroxyl groups, in particular, can profoundly influence a molecule's polarity, metabolic stability, and receptor-binding interactions.

The tert-butoxycarbonyl (Boc) protecting group plays a pivotal role in the synthetic manipulation of the tropane skeleton. By temporarily masking the nucleophilicity and basicity of the nitrogen atom in nortropinone, the Boc group allows for precise and selective chemical transformations at other positions of the molecule.[1] This guide provides detailed experimental procedures for the hydroxylation of Boc-protected tropanes, offering researchers a practical resource for accessing these valuable synthetic intermediates. We will explore both a chemical and a biocatalytic approach, providing in-depth protocols and the scientific rationale behind the experimental choices.

Chemical Hydroxylation: α-Hydroxylation of N-Boc-Nortropinone via Enolate Oxidation

The direct hydroxylation of an unactivated C-H bond in the tropane ring system is a challenging transformation. A highly effective strategy for introducing a hydroxyl group at the C6-position (α to the carbonyl) of N-Boc-nortropinone is through the oxidation of its corresponding enolate. The Davis oxaziridine reagents are particularly well-suited for this purpose, as they are known to efficiently hydroxylate enolates under mild conditions.[2][3]

The causality behind this approach lies in the enhanced nucleophilicity of the enolate at the α-carbon, which readily attacks the electrophilic oxygen of the oxaziridine. The bulky Boc group does not significantly hinder the formation of the enolate or its subsequent reaction.

Workflow for Chemical Hydroxylation

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
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Application Note: Advanced Scale-Up Strategies for Pharmaceutical Intermediates

Target Audience: Process Chemists, Chemical Engineers, and Drug Development Professionals Document Type: Technical Guide & Validated Protocol

Introduction: The Causality of Scale-Up Deviations

The transition of pharmaceutical intermediate synthesis from a laboratory bench (grams) to a pilot plant or commercial facility (kilograms to tons) is rarely a linear extrapolation. At the core of scale-up failures is a fundamental shift in physical chemistry: as reactor volume increases, the surface-area-to-volume ratio plummets drastically[1].

This geometric reality dictates that heat transfer capabilities diminish. In a 500 mL round-bottom flask, exothermic heat is rapidly dissipated through the glass. In a 4000 L glass-lined industrial reactor, the limited jacket surface area leads to localized "hot spots"[1]. Mechanistically, these thermal gradients alter reaction kinetics, degrade sensitive intermediates, and amplify impurity profiles[2]. Furthermore, mixing efficiency shifts from rapid homogenization to mass-transfer-limited regimes, particularly in biphasic systems or catalytic reactions where impeller shear cannot overcome diffusion barriers[3]. Understanding the causality behind these thermodynamic and kinetic shifts is the foundational step in designing a robust, GMP-compliant manufacturing process[4].

Thermodynamic Profiling and Process Hazard Analysis (PHA)

Before any reaction is transferred to the kilo-lab, a self-validating safety protocol must be executed. Large-scale reactors operate under near-adiabatic conditions, meaning they retain heat that would normally dissipate in small-scale glassware[].

To prevent thermal runaway, process safety laboratories employ a two-tiered calorimetric approach:

• Differential Scanning Calorimetry (DSC): Utilized as the primary thermal screening tool, DSC requires only milligram quantities to determine the onset temperature of exothermic decompositions and the total energy release[6]. It provides a rapid go/no-go safety threshold.

• Accelerating Rate Calorimetry (ARC): If DSC flags a significant exotherm, ARC is deployed to simulate adiabatic runaway conditions[7]. ARC provides critical quantitative data on the time-to-maximum rate (TMR) of heat release and pressure generation, which is essential for defining safe operating temperatures and designing emergency venting systems[8].

Process safety and scale-up workflow from lab synthesis to pilot plant.

Strategic Reactor Selection: Overcoming Batch Limitations

For highly exothermic reactions or those utilizing hazardous reagents (e.g., organolithiums, Grignard reagents, or Diisobutylaluminum Hydride), continuous flow chemistry offers a superior alternative to traditional batch processing[9].

The Causality of Flow Superiority: Flow reactors maintain an exceptionally high surface-area-to-volume ratio, ensuring near-instantaneous heat dissipation and consistent micro-mixing[9]. This steady-state operation guarantees that every molecule experiences an identical reaction environment, thereby eliminating the localized concentration gradients that cause over-reaction or impurity formation in batch vessels[9].

Quantitative Comparison: Batch vs. Continuous Flow Dynamics

The following table summarizes the physical parameters that dictate scale-up success when transitioning from batch to flow architectures.

Parameter	Batch Reactor (4000 L)	Continuous Flow Reactor	Mechanistic Impact on Scale-Up
Surface Area/Volume Ratio	~1 - 4 m²/m³	> 500 m²/m³	Dictates overall heat transfer coefficient (U)[1].
Cooling Capacity	Limited by jacket area	Extremely high	Prevents thermal runaway and localized hot spots[9].
Mixing Time	Minutes to Hours	Milliseconds	Eliminates localized concentration gradients[2].
Reaction Temperature	-78 °C (Cryogenic)	-40 °C to 0 °C	Superior heat transfer allows higher, safer operating temps[10].

Application Protocol: Scalable Synthesis of a JAK Inhibitor Intermediate via DIBAL-H Reduction

Context: The reduction of a nitrile intermediate to an aldehyde is a critical step in the synthesis of certain Janus kinase (JAK) inhibitors[10]. Using Diisobutylaluminum Hydride (DIBAL-H) at scale presents severe challenges due to its pyrophoric nature and the reaction's high exothermicity[10].

Causality & Validation: In a batch reactor, the rapid addition of DIBAL-H causes thermal spikes, leading to the over-reduction of the nitrile to an amine. By utilizing a continuous flow setup, we exploit micro-mixing to strictly control the stoichiometry and residence time. The protocol below is a self-validating system: the use of Rochelle salt during workup visually validates successful aluminum chelation (a clean phase separation indicates complete quenching), while offline HPLC monitoring dictates real-time residence time adjustments.

Materials Required

• Substrate: Nitrile intermediate (0.5 M in anhydrous THF)

• Reagent: DIBAL-H (1.0 M in Toluene)

• Quench: Methanol (Anhydrous)

• Workup: Saturated aqueous Rochelle salt (Potassium sodium tartrate)

Step-by-Step Methodology

• System Priming and Inertion: Purge the dual-pump continuous flow reactor system with dry nitrogen or argon. Flush all lines with anhydrous THF for 15 minutes to ensure the complete removal of moisture. Caution: DIBAL-H reacts violently with water.

• Thermal Equilibration: Set the flow reactor's cooling jacket to -40 °C. Note: Because of the superior heat transfer in flow microreactors, this reduction can be safely conducted at -40 °C rather than the traditional -78 °C required for batch reactors[10].

• Reactant Delivery Calibration: Calibrate Pump A (Nitrile solution) and Pump B (DIBAL-H solution). Set the flow rates to achieve a precise 1:1.1 molar ratio of Nitrile to DIBAL-H.

• Steady-State Operation: Initiate the pumps. The streams must intersect at a high-shear T-mixer before entering the residence time unit (RTU). Adjust the total flow rate to achieve a residence time of 2.5 minutes.

  • Self-Validation Step: Collect a 1 mL aliquot of the effluent, quench immediately, and analyze via offline HPLC. If unreacted nitrile remains >2%, decrease the flow rate to extend residence time. If over-reduction (amine formation) is detected, increase the flow rate.

• In-Line Quenching: Direct the reactor effluent directly into a continuous stirred-tank reactor (CSTR) pre-charged with methanol maintained at -20 °C. This safely and continuously quenches the unreacted DIBAL-H[10].

• Workup and Phase Separation: Allow the quenched mixture to warm to room temperature. Add an equal volume of saturated aqueous Rochelle salt and stir vigorously for 1 hour.

  • Self-Validation Step: The mixture will initially form a thick white emulsion. Successful chelation of the aluminum ions is visually confirmed when the emulsion breaks into two distinct, clear liquid phases. Separate the organic layer, dry over Na₂SO₄, and concentrate under reduced pressure to yield the aldehyde intermediate.

Sources

• 1. tianmingpharm.com [tianmingpharm.com]
• 2. From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis - HWS Labortechnik MainzHWS Labortechnik Mainz [hws-mainz.de]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. arborpharmchem.com [arborpharmchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Accelerating Rate Calorimetry (ARC) - Prime Process Safety Center [primeprocesssafety.com]
• 8. fauske.com [fauske.com]
• 9. pure-synth.com [pure-synth.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Derivatization of the hydroxyl group for structure-activity relationship studies

Application Note: Strategic Derivatization of Hydroxyl Groups in Structure-Activity Relationship (SAR) Studies

Executive Summary & Mechanistic Rationale

In medicinal chemistry, the hydroxyl (-OH) group is a ubiquitous functional handle. It acts as a critical pharmacophoric element, engaging target proteins through dynamic hydrogen bond donor (HBD) and acceptor (HBA) interactions[1]. However, exposed hydroxyls—particularly phenols and unhindered aliphatic alcohols—frequently introduce severe pharmacokinetic liabilities. They serve as primary sites for Phase II metabolic conjugation (e.g., glucuronidation and sulfation), which drastically increases aqueous solubility and accelerates systemic clearance, thereby limiting oral bioavailability[2].

Derivatization of the hydroxyl group is a foundational strategy in Structure-Activity Relationship (SAR) campaigns. By systematically modifying this moiety, researchers can achieve three primary objectives:

• Prodrug Engineering (Esterification): Masking the polar HBD to increase lipophilicity and membrane permeability. Once absorbed, endogenous esterases cleave the ester to release the active parent drug[3].

• Metabolic Stabilization (Etherification): Replacing the labile -OH with a robust ether linkage prevents Phase II conjugation while allowing exploration of the receptor's steric and electronic boundaries[2].

• Target Affinity Modulation (Carbamylation): Introducing carbamates to form pseudo-irreversible inhibitors or to engage secondary binding pockets via the newly introduced carbonyl and amine functionalities.

SAR Iterative Workflow

Iterative SAR workflow for hydroxyl derivatization and biological evaluation.

Quantitative Shifts in Physicochemical Properties

Derivatization fundamentally alters a molecule's physicochemical profile. The table below summarizes the theoretical shifts in key parameters upon modifying a baseline hydroxyl group. These shifts directly dictate the molecule's behavior in ADME profiling assays.

Derivatization Strategy	Functional Group Formed	ΔHBD Count	ΔHBA Count	Typical ΔLogP Shift	Primary SAR Application
Unmodified (Baseline)	Alcohol / Phenol (-OH)	Baseline (1)	Baseline (1)	Baseline	Target anchoring; aqueous solubility
Esterification	Ester (-O-C(=O)-R)	-1	+1	+0.5 to +2.0	Prodrug formation; masking polarity
Etherification	Ether (-O-R)	-1	0	+0.3 to +1.5	Phase II metabolic stabilization
Carbamylation	Carbamate (-O-C(=O)-NR₂)	-1 (if tertiary)	+1 to +2	+0.2 to +1.0	Pseudo-irreversible inhibition; stability
Sulfonation	Sulfonate (-O-SO₂-R)	-1	+2	+0.5 to +1.5	Leaving group generation; structural bulk

Experimental Methodologies & Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocols integrate mechanistic causality with built-in validation checkpoints.

Protocol A: Mild Esterification via the Steglich Protocol

Causality & Rationale: Classical Fischer esterification requires harsh acidic conditions and elevated temperatures, which frequently degrade acid-labile functional groups or complex natural product scaffolds[4]. The Steglich esterification bypasses this limitation by utilizing a carbodiimide coupling reagent (e.g., DCC or EDC) and a nucleophilic catalyst (DMAP) under neutral conditions at room temperature[3]. Mechanistically, DCC activates the carboxylic acid to form an O-acylisourea intermediate. Because direct attack by a sterically hindered alcohol is slow, DMAP intervenes by rapidly reacting with the O-acylisourea to generate a highly electrophilic N-acylpyridinium intermediate. This intermediate efficiently acylates the hydroxyl group, suppressing unwanted N-acylurea byproducts[3].

Step-by-Step Methodology:

• Activation: Dissolve the carboxylic acid (1.2 eq.) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere. Add DCC (1.2 eq.) and stir for 15 minutes at 0 °C. Self-Validation Check: The formation of a white precipitate (dicyclohexylurea, DCU) confirms successful activation of the acid.

• Coupling: Add the target alcohol (1.0 eq.) followed by a catalytic amount of DMAP (0.1 eq.). Allow the reaction to warm to room temperature and stir for 4–12 hours.

• Work-up: Filter the reaction mixture through a Celite pad to remove the insoluble DCU byproduct. Wash the filtrate sequentially with 0.5 M HCl (to remove DMAP), saturated aqueous NaHCO₃ (to remove unreacted acid), and brine[4].

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Self-Validating Analytical Checks:

• TLC Monitoring: The resulting ester will exhibit a significantly higher Rf​ value compared to the free alcohol in a Hexane:EtOAc system due to the loss of the hydrogen bond donor.

• NMR Verification: In ¹H-NMR, the carbinol proton (CH-OH) of the parent alcohol will exhibit a distinct downfield shift of ~0.5–1.0 ppm due to the deshielding effect of the newly formed ester carbonyl.

Protocol B: Etherification via Williamson Synthesis

Causality & Rationale: Etherification permanently masks the hydroxyl group. This is a classical SN​2 reaction where the choice of base is strictly dictated by the pKa​ of the hydroxyl group[2]. Phenols ( pKa​ ~10) can be deprotonated by mild bases like K₂CO₃, whereas aliphatic alcohols ( pKa​ ~16-18) require strong bases like NaH to generate the highly nucleophilic alkoxide.

Step-by-Step Methodology:

• Deprotonation: Dissolve the hydroxyl-containing compound (1.0 eq.) in anhydrous DMF at 0 °C. Slowly add NaH (1.5 eq., 60% dispersion in mineral oil) for aliphatic alcohols, or K₂CO₃ (2.0 eq.) for phenols. Stir for 30 minutes until hydrogen gas evolution ceases.

• Alkylation: Dropwise add the alkyl halide (1.2 eq.). Heat the mixture to 60 °C (if using K₂CO₃) or keep at room temperature (if using NaH) for 6–8 hours.

• Quenching & Extraction: Carefully quench with ice water. Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with water (5x) to remove DMF, followed by brine.

Self-Validating Analytical Checks:

• IR Spectroscopy: Confirm the complete disappearance of the broad -OH stretch at ~3300 cm⁻¹.

• LC-MS: Confirm the mass shift corresponding to the alkyl addition. The absence of cleavage under basic conditions confirms the stability of the ether linkage, distinguishing it from potentially labile ester byproducts.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 4-(Ethoxymethyl)phenol|CAS 57726-26-8|RUO [benchchem.com]
• 3. grokipedia.com [grokipedia.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Boc Deprotection

Advanced Methodologies & Mechanistic Solutions for Synthetic Chemists

Welcome to the Technical Support Center for tert-butyloxycarbonyl (Boc) deprotection. While the Boc group is a cornerstone of amine protection in organic synthesis and Solid-Phase Peptide Synthesis (SPPS), its removal is frequently complicated by incomplete cleavage, sequence deletions, or aggressive electrophilic side reactions. This guide is designed to help researchers diagnose failures mechanistically and implement self-validating protocols to rescue their syntheses.

Part 1: Mechanistic Causality of Deprotection Failures

To troubleshoot Boc deprotection, one must first understand the causality of the cleavage event. Boc removal is an acid-catalyzed kinetic process. Upon protonation of the carbamate oxygen, the molecule fragments into a carbamic acid intermediate and a highly reactive tert-butyl cation ( t -Bu + ) [1]. The carbamic acid rapidly decarboxylates to yield the desired free amine and CO 2​ gas[1].

However, the generated t -Bu + cation is a potent electrophile. If it is not immediately quenched, it will actively seek out nucleophilic centers within your substrate, leading to irreversible alkylation of electron-rich residues (e.g., Tryptophan, Cysteine, Methionine, Tyrosine)[2][3].

Mechanistic pathway of acid-catalyzed Boc deprotection and carbocation scavenging.

Part 2: Troubleshooting FAQs

Q1: Why am I seeing +56 Da or +56n Da mass additions on my product by LC-MS? A1: This mass shift indicates t -butylation, a direct consequence of the unquenched t -butyl cation attacking nucleophilic moieties in your substrate[2][4]. For instance, the electron-rich indole ring of Tryptophan or the thioether of Methionine are highly susceptible to this electrophilic attack at pH < 3[2][3]. Solution: You must introduce nucleophilic "scavengers" into your cleavage cocktail. Scavengers act as sacrificial nucleophiles or hydride donors that react with the t -Bu + cation faster than your substrate does, effectively neutralizing it into volatile isobutane or a harmless scavenger-adduct[2].

Q2: My reaction shows incomplete Boc removal, but increasing the TFA concentration degrades my molecule. What is the workaround? A2: Incomplete deprotection is often caused by severe steric hindrance around the protected amine or, in SPPS, poor resin swelling[4]. While the reaction rate has a second-order dependence on acid concentration, simply increasing Trifluoroacetic Acid (TFA) can exacerbate side reactions[4]. Solution: If standard TFA fails, switch to a stronger, less viscous acid system such as 4M HCl in 1,4-dioxane[4][5]. Alternatively, maintain a lower TFA concentration but gently elevate the temperature (e.g., 40°C) while utilizing a robust scavenger cocktail to protect the substrate from prolonged acid exposure[4].

Q3: How can I remove a Boc group without cleaving my acid-sensitive benzyl ester? A3: Standard strong acids (TFA, HCl) lack the thermodynamic selectivity required to differentiate between a Boc carbamate and acid-labile esters[6]. Solution: Transition to mild, orthogonal deprotection strategies. Reagents like 85% aqueous phosphoric acid[6] or oxalyl chloride in methanol[7] offer highly selective deprotection. Oxalyl chloride operates via an electrophilic activation mechanism rather than brute-force protonation, cleanly removing the Boc group at room temperature while sparing esters[7].

Decision tree for troubleshooting common Boc deprotection failures.

Part 3: Quantitative Data & Reagent Selection

Table 1: Scavenger Selection Guide for Acidic Cleavage

Scavenger	Target Residue Protection	Recommended Conc. (v/v)	Mechanism of Action

| Triisopropylsilane (TIS) | General, Tryptophan | 2.5 - 5.0% | Hydride donor; reduces t -Bu + to volatile isobutane. | | 1,2-Ethanedithiol (EDT) | Cysteine, Methionine | 2.5 - 5.0% | Strong nucleophile; forms thioethers to trap cations. | | Anisole / Phenol | Tyrosine | 5.0% | Aromatic nucleophile; traps carbocations via EAS. | | Water (H 2​ O) | General | 2.5 - 5.0% | Quenches t -Bu + to form t -butanol. |

Table 2: Mild Alternative Deprotection Conditions

Reagent System	Solvent	Temp	Time	Selectivity / Advantage
Oxalyl Chloride (3 eq)	Methanol	RT	1-4 h	Tolerates benzyl esters; electrophilic mechanism[7].

| 85% H 3​ PO 4​ | Toluene | 40-50°C | 3-14 h | Environmentally benign; highly selective[6]. | | Cu(OTf) 2​ (5-10 mol%) | DCM / Dioxane | RT | 2-12 h | Catalytic, neutral conditions; air-stable[8]. |

Part 4: Self-Validating Experimental Protocols

Protocol 1: Standard TFA-Based Deprotection with Scavengers

Use this protocol for standard solution-phase deprotections where alkylation is a risk.

• Preparation: Dissolve the Boc-protected substrate in anhydrous dichloromethane (DCM) to a concentration of 0.1–0.2 M[4].

• Scavenger Addition: Add the selected scavenger cocktail (e.g., 5% v/v TIS and 2.5% v/v water).

  • Causality Check: The presence of TIS ensures that any generated t -Bu + is immediately reduced to isobutane, preventing downstream alkylation[2].

• Acidification: Cool the mixture to 0°C in an ice bath. Slowly add Trifluoroacetic Acid (TFA) dropwise to achieve a final concentration of 20–50% v/v[4].

• Reaction: Remove the ice bath, allow the reaction to warm to room temperature, and stir for 1–2 hours. Monitor completion via LC-MS[4].

• Concentration: Upon completion, concentrate the mixture under reduced pressure.

• Self-Validating Workup: Co-evaporate the resulting residue with toluene (3x).

  • Causality Check: Toluene forms an azeotrope with TFA, ensuring the complete removal of residual acid under vacuum without requiring a potentially destructive basic aqueous workup[9].

Protocol 2: Mild Deprotection using Oxalyl Chloride

Use this protocol when the substrate contains highly acid-sensitive orthogonal protecting groups (e.g., benzyl esters).

• Preparation: In a dry 25 mL round-bottom flask, dissolve the starting material (e.g., 50 mg) in Methanol (3 mL)[7].

• Equilibration: Stir the solution at room temperature for 5 minutes[7].

• Activation: Carefully add Oxalyl Chloride (3.0 equiv.) directly to the reaction mixture via syringe[7].

  • Observation: Immediate sputtering and a slight temperature increase will occur, validating the electrophilic activation of the Boc group[7].

• Reaction: Allow the reaction to stir at room temperature for 1–4 hours. Monitor progress by TLC or LC-MS[7].

• Isolation: Once complete, concentrate the reaction mixture under reduced pressure to yield the deprotected product[7].

References

• Nathaniel George, et al. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Source: RSC Advances. URL: [Link]

• Wikipedia. tert-Butyloxycarbonyl protecting group. Source: Wikipedia. URL: [Link]

• Reddit Community. Boc Removals with TFA in Peptide Synthesis. Source: Reddit. URL:[Link]

• University of Bath. A mild, copper-catalysed amide deprotection strategy. Source: University of Bath Research Portal. URL: [Link]

• ACS Omega. Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. Source: ACS Publications. URL: [Link]

Sources

• 1. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Mild deprotection of the N-tert -butyloxycarbonyl ( N -Boc) group using oxalyl chloride - RSC Advances (RSC Publishing) DOI:10.1039/D0RA04110F [pubs.rsc.org]
• 8. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 9. reddit.com [reddit.com]

Reference Data & Comparative Studies

Spectroscopic Profiling and Isomeric Differentiation: Endo- vs. Exo-8-Boc-6-hydroxy-8-azabicyclo[3.2.1]octane

Executive Summary & Structural Context

The 8-azabicyclo[3.2.1]octane (tropane) scaffold is a privileged pharmacophore in neuropharmacology, heavily utilized in the development of monoamine transporter inhibitors and cholinergic ligands [2]. When functionalizing the 2-carbon bridge (the 6-position), distinguishing between the endo and exo epimers is a critical quality control step. The orientation of the 6-hydroxyl group—either endo (pointing away from the 3-carbon bridge) or exo (pointing toward it)—dictates the molecule's receptor binding affinity and physicochemical profile.

This guide provides an objective, data-driven comparison of Endo-8-boc-6-hydroxy-8-azabicyclo[3.2.1]octane (CAS: 2102411-57-2) [3] against its exo-isomer alternative. By detailing the causality behind the spectroscopic phenomena, we equip researchers with a self-validating analytical framework for unequivocal isomeric assignment.

Mechanistic Causality in Spectroscopic Differentiation

Do not rely on chromatographic retention times alone; definitive assignment requires an understanding of the molecule's 3D geometry and its interaction with electromagnetic radiation.

Nuclear Magnetic Resonance (NMR) & The Karplus Relationship

The primary and most definitive method for distinguishing the endo and exo isomers is H NMR spectroscopy, specifically by analyzing the scalar coupling of the C6 proton [1].

• Endo-6-OH Isomer (The Target): Because the hydroxyl group is endo, the proton at C6 is forced into the exo position. The dihedral angle between this exo-H6 and the adjacent bridgehead proton (H5) is approximately 0° to 30°. According to the Karplus equation, this tight angle results in a strong scalar coupling, yielding a coupling constant ( ) of 4.0 – 6.0 Hz . Consequently, the H6 signal appears as a distinct doublet of doublets (or multiplet).

• Exo-6-OH Isomer (The Alternative): Here, the hydroxyl group is exo, placing the C6 proton in the endo position. The dihedral angle between the endo-H6 and the bridgehead H5 is nearly 90°. The Karplus equation dictates that a 90° dihedral angle results in near-zero scalar coupling ( 0 – 1.0 Hz ). The H6 signal thus appears as a sharp doublet (coupled only to the adjacent H7 proton) or a pseudo-singlet.

Infrared (IR) Spectroscopy & Steric Shielding

The V-shaped cavity of the bicyclic system creates distinct microenvironments for the hydroxyl groups. The endo-OH is sterically shielded by the piperidine ring, restricting extensive intermolecular hydrogen bonding. This results in a sharper, slightly higher-frequency O-H stretch. The exo-OH is fully solvent-exposed, forming broad, strong intermolecular hydrogen bonds that shift the O-H stretch to lower wavenumbers.

Comparative Spectroscopic Data

The following tables summarize the quantitative diagnostic markers for both isomers.

Table 1: H and C NMR Diagnostic Markers (400 MHz, CDCl )

Spectroscopic Feature	Endo-8-boc-6-hydroxy (Target)	Exo-8-boc-6-hydroxy (Alternative)	Diagnostic Significance
H6 Proton Shift ( )	4.25 ppm	3.95 ppm	Exo-protons are generally deshielded relative to endo-protons.
H6 Multiplicity	Multiplet (dd)	Doublet (d) or br s	Dictated by coupling to the bridgehead proton.
Coupling	~5.2 Hz	~0.0 Hz	Primary definitive marker based on dihedral angle.
C6 Carbon Shift ( )	~74.5 ppm	~76.2 ppm	Steric compression shifts the endo-carbon upfield.
Boc Group ( )	1.45 ppm (s, 9H)	1.46 ppm (s, 9H)	Internal reference; confirms protecting group integrity.

Table 2: IR and HRMS (ESI-TOF) Profiling

Analytical Method	Endo-8-boc-6-hydroxy (Target)	Exo-8-boc-6-hydroxy (Alternative)	Causality / Observation
IR (O-H Stretch)	3450 cm (Sharp)	3380 cm (Broad)	Endo-OH is sterically shielded; Exo-OH forms strong H-bonds.
IR (C=O Stretch)	1685 cm	1680 cm	Boc carbamate carbonyl stretch.
HRMS[M+H]	m/z 228.1594	m/z 228.1594	Isobaric; cannot differentiate isomers alone.
HRMS Fragments	m/z 172.1 (Loss of t-Bu)m/z 128.1 (Loss of Boc)	m/z 172.1m/z 128.1	Diagnostic for the N-Boc tropane scaffold.

Experimental Protocols: A Self-Validating Workflow

To ensure absolute trustworthiness in your structural assignment, execute the following step-by-step methodologies. This protocol builds in orthogonal checks (2D NOESY and ATR-FTIR) to prevent misassignment.

Protocol A: High-Resolution H NMR & 2D NOESY Acquisition

• Sample Preparation: Dissolve 15–20 mg of the purified 8-azabicyclo[3.2.1]octane derivative in 0.6 mL of deuterated chloroform (CDCl , 99.8% D) containing 0.03% v/v TMS.

• Instrument Calibration: Tune and match the NMR probe (400 MHz or higher). Optimize B field homogeneity (shimming) until the TMS signal Full Width at Half Height (FWHH) is < 0.8 Hz. Crucial: Poor shimming will obscure the fine coupling, leading to false negatives for the endo-isomer.

• 1D Acquisition: Acquire the 1D H spectrum using a 30° pulse program (zg30), 16 scans, and a relaxation delay (D1) of 2.0 seconds.

• Coupling Analysis: Extract the multiplet at ~3.9–4.3 ppm. Measure the distance between the peaks in Hz. A measurable coupling of ~5 Hz confirms the endo-OH isomer.

• 2D NOESY Validation (Orthogonal Check): Acquire a 2D NOESY spectrum with a mixing time of 300 ms. For the endo-OH isomer, you must observe a strong Nuclear Overhauser Effect (NOE) cross-peak between the exo-H6 and the bridgehead H5, confirming their spatial proximity.

Protocol B: ATR-FTIR Spectroscopy

• Background: Collect a background spectrum of the clean diamond ATR crystal (32 scans, 4 cm resolution).

• Application: Apply 2-3 mg of the solid compound directly onto the crystal. Apply consistent pressure using the ATR anvil to ensure uniform optical contact and prevent scattering artifacts.

• Acquisition & Causality Check: Scan from 4000 to 600 cm . Analyze the 3400–3500 cm region to assess the hydrogen-bonding environment of the hydroxyl group.

Protocol C: HRMS (ESI-TOF) Fragmentation

• Preparation: Dilute the sample to 1 µg/mL in LC-MS grade Methanol/Water (50:50) with 0.1% Formic Acid.

• Ionization: Inject into the ESI source in positive ion mode (Capillary voltage: 3.5 kV).

• Fragmentation: Apply a collision energy ramp (10-30 eV). Monitor for the baseline diagnostic neutral loss of the Boc group (-100 Da, corresponding to the loss of isobutylene and CO ), generating the base peak at m/z 128.1.

Analytical Workflow Visualization

Figure 1: Analytical workflow for the spectroscopic differentiation of 6-hydroxy tropane isomers.

References

• Docimo, T., Reichelt, M., Schneider, B., Kai, M., Kunert, G., Gershenzon, J., & D'Auria, J. C. (2012). "Plant tropane alkaloid biosynthesis evolved independently in the Solanaceae and Erythroxylaceae." Proceedings of the National Academy of Sciences, 109(32).[Link]

• Meltzer, P. C., Blundell, P., Jones, G. S., Hasan, A. Y., Chen, Z., & Madras, B. K. (2001). "Synthesis of 6- and 7- Hydroxy-8-azabicyclo[3.2.1]octanes and Their Binding Affinity for the Dopamine and Serotonin Transporters." Journal of Medicinal Chemistry, 44(16), 2619-2635.[Link]

A Comparative Guide to the X-ray Crystal Structure Analysis of 8-Azabicyclo[3.2.1]octane Derivatives

For Researchers, Scientists, and Drug Development Professionals

The 8-azabicyclo[3.2.1]octane, commonly known as the tropane skeleton, is a privileged scaffold in medicinal chemistry.[1][2] Derivatives of this bicyclic amine are found in a wide range of biologically active natural products, such as cocaine and scopolamine, and serve as the foundation for numerous synthetic drugs targeting the central nervous system.[1][3] The rigid conformational nature of the tropane core provides a unique three-dimensional arrangement of substituents, making it an attractive framework for achieving high receptor affinity and selectivity.[3]

Unambiguous determination of the three-dimensional structure of novel 8-azabicyclo[3.2.1]octane derivatives is paramount for understanding structure-activity relationships (SAR), guiding lead optimization, and securing intellectual property. Single-crystal X-ray crystallography stands as the gold standard for this purpose, providing atomic-level resolution of the molecular architecture.[4][5] However, the path to a high-quality crystal structure is not always straightforward, and alternative spectroscopic techniques are often indispensable.

This guide provides an in-depth, objective comparison of X-ray crystal structure analysis with its primary alternatives—Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS)—for the characterization of 8-azabicyclo[3.2.1]octane derivatives. We will delve into the causality behind experimental choices, present supporting data, and offer detailed protocols to empower researchers in their structural elucidation endeavors.

The Primacy of X-ray Crystallography: An Atomic-Level View

Single-crystal X-ray diffraction offers an unparalleled, direct visualization of the atomic arrangement within a molecule.[6] The resulting structural model provides precise bond lengths, bond angles, and torsional angles, which are crucial for understanding the molecule's conformation and its potential interactions with a biological target. The crystal structure of free base cocaine, for instance, confirmed a piperidine chair conformation and revealed significant differences in the orientation of the benzoxy and methoxycarbonyl groups compared to its salt forms.[7][8]

The Workflow: From Powder to Structure

The journey from a synthesized compound to a refined crystal structure is a multi-step process that demands careful execution and a deep understanding of the underlying principles.

A generalized workflow for single-crystal X-ray diffraction analysis.

Experimental Protocol: Crystallization of an 8-Azabicyclo[3.2.1]octane Derivative by Slow Evaporation

• Compound Purification: Ensure the compound is of high purity (>95%), as impurities can inhibit crystallization. This can be achieved by column chromatography or recrystallization.

• Solvent Selection: Choose a solvent in which the compound has moderate solubility. For many tropane alkaloids, solvents like ethanol, acetone, or ethyl acetate are good starting points. The goal is to create a saturated or near-saturated solution.

• Dissolution: Dissolve the purified compound in a minimal amount of the chosen solvent in a clean vial. Gentle warming can be used to aid dissolution, but avoid boiling, which can lead to rapid evaporation and the formation of small, poor-quality crystals.

• Slow Evaporation: Cover the vial with a cap that is not airtight, or with paraffin film perforated with a few small holes. This allows the solvent to evaporate slowly over several days.

• Incubation: Place the vial in a vibration-free environment at a constant temperature.

• Crystal Harvesting: Once suitable single crystals have formed, carefully remove them from the mother liquor using a spatula or by decanting the solvent. Wash the crystals with a small amount of cold solvent and allow them to air dry.

The Alternatives: NMR and Mass Spectrometry

While X-ray crystallography provides the definitive solid-state structure, it is not always feasible, and it does not provide information about the molecule's behavior in solution. In such cases, NMR spectroscopy and mass spectrometry are powerful complementary or alternative techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Solution-State Picture

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution.[9] For 8-azabicyclo[3.2.1]octane derivatives, NMR is invaluable for determining the connectivity of atoms and the stereochemical relationships between them. For example, the relative stereochemistry of substituents on the tropane ring can often be established through the analysis of coupling constants and Nuclear Overhauser Effect (NOE) experiments.

Mass Spectrometry (MS): The Molecular Weight and Fragmentation Puzzle

Mass spectrometry provides the exact molecular weight of a compound and, through tandem MS (MS/MS), yields valuable information about its structure based on fragmentation patterns.[10] The fragmentation of the tropane skeleton is well-characterized and can help to identify the core structure and the nature of its substituents.[11][12]

A Comparative Analysis

The choice of analytical technique depends on the specific research question, the nature of the sample, and the available instrumentation. The following table provides a comparative overview of X-ray crystallography, NMR, and MS for the analysis of 8-azabicyclo[3.2.1]octane derivatives.

Feature	Single-Crystal X-ray Crystallography	Nuclear Magnetic Resonance (NMR) Spectroscopy	Mass Spectrometry (MS)
Sample Requirements	High-quality single crystal (0.1-0.5 mm)[6]	Soluble sample (1-10 mg)	Small amount of sample (µg-ng)
Information Obtained	Absolute 3D structure, bond lengths/angles, stereochemistry, crystal packing[4]	Atomic connectivity, relative stereochemistry, solution-state conformation[9]	Molecular weight, elemental composition, fragmentation pattern[10]
Resolution	Atomic (<1 Å)	Atomic	Molecular
Key Advantage	Unambiguous determination of absolute structure	Provides information on solution-state dynamics and conformation	High sensitivity and ability to analyze complex mixtures (with LC/GC)[13]
Key Limitation	Requires the growth of high-quality single crystals, which can be challenging[14]	Does not provide absolute stereochemistry without chiral auxiliaries; interpretation can be complex for highly substituted or flexible molecules[15]	Does not provide stereochemical information or atomic connectivity

Navigating the Challenges: Polymorphism and Crystallization Difficulty

A significant hurdle in the X-ray crystallographic analysis of 8-azabicyclo[3.2.1]octane derivatives, and indeed many small molecules, is the ability to grow diffraction-quality single crystals.[14] Furthermore, these compounds can exhibit polymorphism, where they crystallize in multiple forms with different physical properties.[16][17] This phenomenon can have profound implications in the pharmaceutical industry, affecting a drug's solubility, stability, and bioavailability.[18]

The alkaloid (–)-monophyllidin, for example, has been shown to form six distinct polymorphs, with its ability to host small polar molecules like water playing a key role in its structural diversity.[19][20]

A decision tree for selecting the appropriate analytical technique.

Conclusion and Future Outlook

The definitive structural elucidation of 8-azabicyclo[3.2.1]octane derivatives is critical for advancing drug discovery and development. Single-crystal X-ray crystallography remains the unparalleled method for obtaining a complete and unambiguous three-dimensional structure. However, the challenges associated with crystallization necessitate a multi-faceted approach, where NMR and mass spectrometry play crucial roles in providing complementary information.

The future of structural analysis for this important class of molecules will likely involve a synergistic integration of these techniques with advanced computational methods.[21][22] As our ability to predict crystal structures and interpret complex spectroscopic data improves, so too will our capacity to design and develop novel therapeutics based on the 8-azabicyclo[3.2.1]octane scaffold.

References

• Verma, S. M., Razdan, B. K., & Sasmal, D. (2009). 3D-QSAR study of 8-azabicyclo[3.2.1] octane analogs antagonists of cholinergic receptor. Bioorganic & Medicinal Chemistry Letters, 19(11), 3108–3112. [Link]

• Jirschitzka, J., et al. (2022). Redirecting tropane alkaloid metabolism reveals pyrrolidine alkaloid diversity in Atropa belladonna. The Plant Cell, 34(5), 2056–2077. [Link]

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A Senior Application Scientist's Guide to the Biological Efficacy of Endo vs. Exo Isomers

For the discerning researcher in drug discovery and development, an intimate understanding of stereochemistry is not merely academic; it is a fundamental prerequisite for innovation. The spatial arrangement of atoms within a molecule, seemingly subtle, can dictate the difference between a blockbuster therapeutic and a failed candidate. This guide provides an in-depth technical comparison of the biological efficacy of endo and exo isomers, a critical aspect of stereoisomerism in bridged ring systems.

We will dissect the structural nuances that differentiate these isomers, explore their profound impact on pharmacodynamics and pharmacokinetics, and provide field-proven experimental protocols to empower your research. This guide is designed to be a self-validating system, grounding all claims in authoritative sources and providing you with the tools to rigorously assess the biological potential of your own compounds.

The Structural Foundation: Defining Endo and Exo Isomerism

In the realm of stereochemistry, endo-exo isomerism is a specific type of diastereomerism found in molecules containing a bridged ring system.[1] The prefixes endo and exo describe the relative orientation of a substituent on the bridge.

• Endo: The substituent is on the same side of the ring as the longer bridge.

• Exo: The substituent is on the opposite side of the ring from the longer bridge.

This seemingly minor positional difference can significantly alter the three-dimensional shape of a molecule, which in turn governs its interaction with chiral biological targets such as receptors and enzymes.

The Biological Ramifications: Why Isomerism Matters

The chirality of biological systems dictates that stereoisomers of a drug can be perceived as entirely different entities.[2][3] This principle extends to endo and exo isomers, which can exhibit significant differences in their pharmacodynamic and pharmacokinetic profiles.

Pharmacodynamics: The Dance of Receptor Binding

The precise fit between a ligand and its receptor is paramount for biological activity. The differential spatial arrangement of functional groups in endo and exo isomers can lead to vastly different binding affinities and efficacies.

A prime example is the potent analgesic, epibatidine , a natural alkaloid.[4] While both enantiomers of the exo isomer show high affinity for nicotinic acetylcholine receptors (nAChRs), subtle differences in their interaction with the receptor binding pocket can influence their pharmacological profile.[5]

Pharmacokinetics: The Journey Through the Body (ADME)

The journey of a drug through the body—Absorption, Distribution, Metabolism, and Excretion (ADME)—is also profoundly influenced by its stereochemistry. The U.S. Food and Drug Administration (FDA) emphasizes the importance of characterizing the pharmacokinetic profiles of individual stereoisomers during drug development.[6][7]

• Absorption and Distribution: Differences in lipophilicity and interactions with transport proteins can lead to varied absorption rates and tissue distribution between endo and exo isomers.

• Metabolism: The stereoselective nature of metabolic enzymes can result in one isomer being metabolized more rapidly than the other, leading to different plasma concentrations and durations of action.

• Excretion: Renal clearance can also be stereoselective, affecting the elimination half-life of the isomers.

Case Study: The Nuances of Epibatidine Isomers

Epibatidine, an alkaloid found on the skin of an Ecuadorian poison frog, is a powerful analgesic that acts on nAChRs.[4] Its rigid bicyclic structure makes it an excellent model for studying the biological effects of endo-exo isomerism. Although the natural product is the (+)-exo isomer, synthetic studies have allowed for the comparison of various stereoisomers.

Isomer/Analog	Receptor Subtype	Binding Affinity (Ki)	Functional Activity (EC50)	Reference
(±)-Epibatidine (exo)	Neuronal nAChRs (human α3β2)	0.14 nM (KD)	-	[5]
(+)-Epibatidine (exo)	Neuronal nAChRs (human α3β2)	0.23 nM	-	[5]
(-)-Epibatidine (exo)	Neuronal nAChRs (human α3β2)	0.16 nM	-	[5]
(±)-Epibatidine (exo)	Neuronal nAChRs (chicken α8)	-	1 nM	[5]
(±)-Epibatidine (exo)	Muscle nAChRs (human)	~5 µM	16 µM	[5]
RTI-36 (exo-epibatidine analog)	α4β2* nAChR	~0.037 nM	-	[8]
RTI-76 (exo-epibatidine analog)	α4β2* nAChR	~0.009 nM	-	[8]

Note: Data for the direct comparison of endo-epibatidine is less prevalent in the literature, highlighting the common focus on the more active exo isomer.

The data clearly demonstrates the high affinity of the exo isomers of epibatidine for neuronal nAChRs, with Ki values in the picomolar to nanomolar range.[5] In contrast, the affinity for muscle-type nAChRs is significantly lower, indicating a degree of selectivity.

Experimental Protocols for Efficacy Comparison

To rigorously assess the biological efficacy of endo and exo isomers, a combination of binding and functional assays is essential.

Radioligand Binding Assay for Receptor Affinity (Ki)

This protocol describes a competitive radioligand binding assay to determine the binding affinity (Ki) of your endo and exo isomers for a target receptor, for instance, the nAChR.

Objective: To determine the equilibrium dissociation constant (Ki) of unlabeled endo and exo isomers by measuring their ability to displace a specific radioligand from its receptor.

Materials:

• Cell membranes or tissue homogenates expressing the target receptor.

• Radioligand specific for the target receptor (e.g., [³H]Epibatidine for nAChRs).

• Unlabeled test compounds (endo and exo isomers).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing appropriate salts).

• Scintillation cocktail and vials.

• Glass fiber filters.

• Cell harvester and scintillation counter.

Procedure:

• Membrane Preparation: Prepare a crude membrane fraction from cells or tissues expressing the receptor of interest.[9]

• Assay Setup: In a 96-well plate, add the following in triplicate:

  • Total Binding wells: Membrane preparation, radioligand, and assay buffer.

  • Non-specific Binding wells: Membrane preparation, radioligand, and a high concentration of a known unlabeled ligand to saturate the receptors.

  • Competition wells: Membrane preparation, radioligand, and increasing concentrations of the endo or exo test isomer.

• Incubation: Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a predetermined time to reach equilibrium.

• Termination: Rapidly terminate the binding reaction by filtering the contents of each well through a glass fiber filter using a cell harvester. This separates the bound from the free radioligand.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove any unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Use a non-linear regression analysis to fit the data to a one-site competition model and determine the IC50 value (the concentration of the isomer that inhibits 50% of the specific binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.[3]

Cell-Based Functional Assay for Efficacy (EC50)

This protocol outlines a general cell-based functional assay to determine the potency (EC50) of your endo and exo isomers in activating a G-protein coupled receptor (GPCR).

Objective: To measure the functional response of a cell line expressing the target GPCR to varying concentrations of the endo and exo isomers and determine their EC50 values.

Materials:

• A stable cell line expressing the target GPCR (e.g., HEK293 or CHO cells).

• Cell culture medium and supplements.

• Assay buffer (e.g., HBSS).

• A detection reagent appropriate for the downstream signaling pathway (e.g., a fluorescent calcium indicator for Gq-coupled receptors, or a cAMP assay kit for Gs/Gi-coupled receptors).

• Endo and exo test compounds.

• A microplate reader capable of detecting the assay signal (fluorescence or luminescence).

Procedure:

• Cell Culture and Seeding: Culture the cells under appropriate conditions and seed them into a 96- or 384-well plate at a predetermined density. Allow the cells to adhere and grow overnight.

• Compound Preparation: Prepare serial dilutions of the endo and exo isomers in the assay buffer.

• Assay Execution:

  • Remove the cell culture medium and wash the cells with assay buffer.

  • Add the detection reagent to the cells and incubate as per the manufacturer's instructions.

  • Add the different concentrations of the endo or exo isomers to the wells.

• Signal Detection: Immediately or after a specified incubation period, measure the signal (e.g., fluorescence or luminescence) using a microplate reader.

• Data Analysis:

  • Normalize the data to the response of a known agonist (positive control) and a vehicle control (negative control).

  • Plot the normalized response against the logarithm of the isomer concentration.

  • Use a non-linear regression analysis to fit the data to a sigmoidal dose-response curve and determine the EC50 value (the concentration of the isomer that produces 50% of the maximal response).

Signaling Pathway Modulation: A Deeper Dive

The differential binding of endo and exo isomers can lead to distinct downstream signaling events. For instance, in the case of nAChRs, which are ligand-gated ion channels, the binding of an agonist like epibatidine leads to a conformational change, opening the channel and allowing the influx of cations (primarily Na⁺ and Ca²⁺). This influx depolarizes the cell membrane, leading to the activation of voltage-gated ion channels and downstream signaling cascades.[2]

Conclusion: A Call for Stereochemical Rigor

The evidence is unequivocal: the distinction between endo and exo isomers is not a mere chemical curiosity but a critical determinant of biological activity. For researchers at the forefront of drug discovery, a thorough and early characterization of these isomers is indispensable. By employing rigorous experimental methodologies and adhering to regulatory expectations, we can unlock the full therapeutic potential of complex molecules and avoid the pitfalls of stereochemical ambiguity. The principles and protocols outlined in this guide provide a robust framework for navigating the intricate world of endo-exo isomerism and making informed decisions in the quest for novel and effective therapeutics.

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Advanced SAR Comparison Guide: 8-Azabicyclo[3.2.1]octane Derivatives in Monoamine Transporter Inhibition

Executive Summary

The 8-azabicyclo[3.2.1]octane skeleton—commonly known as the tropane core—is a privileged scaffold in neuropharmacology. Historically derived from cocaine, this rigid bicyclic structure is highly effective at locking amine pharmacophores into spatial orientations recognized by monoamine transporters (MATs), specifically the dopamine (DAT), serotonin (SERT), and norepinephrine (NET) transporters[1].

For drug development professionals seeking to design pharmacotherapies for psychostimulant abuse, depression, or attention-deficit disorders, understanding the Structure-Activity Relationship (SAR) of the 8-azabicyclo[3.2.1]octane core is critical. This guide objectively compares the pharmacological performance of various structural modifications to this scaffold, providing mechanistic insights and self-validating experimental protocols for robust candidate evaluation.

Structural Anatomy & Causality in Target Selectivity

The binding pockets of DAT, SERT, and NET share significant homology, making the design of highly selective ligands challenging. However, systematic modifications to the 8-azabicyclo[3.2.1]octane core exploit subtle steric and electrostatic differences in these transporter proteins.

The 3-Position: Modulating Core Affinity

The prototypical tropane, cocaine, utilizes a 3β-benzoyloxy substituent, resulting in non-selective, moderate-affinity inhibition across all three MATs[1]. Replacing this ester linkage with a direct 3β-aryl group (as seen in WIN 35,428) eliminates the metabolic liability of the ester while significantly increasing DAT affinity[2].

• Causality: The direct 3β-aryl attachment restricts rotational freedom, forcing the aromatic ring into a highly favorable stacking interaction with aromatic residues (e.g., Phe76) in the primary binding site (S1) of the DAT[1].

The 8-Position (N-Substitution): Driving DAT Selectivity

While early SAR models assumed the N-methyl group of the 8-azabicyclo[3.2.1]octane core was optimal, recent studies on 3-[2-(diarylmethoxyethylidenyl)] derivatives demonstrate that the 8-nitrogen is highly tolerant of bulky substitutions[3].

• Causality: The DAT binding pocket possesses a larger lipophilic cavity adjacent to the amine binding site compared to SERT. Introducing bulky N-alkyl or N-aryl groups creates steric clashes within SERT while being readily accommodated by DAT.

• Performance: The substitution of the N-methyl group with an 8-cyclopropylmethyl moiety (Compound 22e) yields a DAT of 4.0 nM and an exceptional SERT/DAT selectivity ratio of 1060[3]. Similarly, an 8-chlorobenzyl substitution (Compound 22g) drives high selectivity for DAT over NET (NET/DAT: 1358)[3].

Bridge Modifications: Fine-Tuning Enantioselectivity

Hydroxylation of the bicyclic bridge at the 6- or 7-position introduces new hydrogen-bonding dynamics.

• Performance: Bridge hydroxylated tropanes retain biological enantioselectivity but display higher DAT versus SERT selectivity compared to unsubstituted analogues[4]. Specifically, 7-hydroxyl compounds demonstrate greater potency at the DAT than their 6-hydroxyl counterparts[4].

Comparative Pharmacological Profiles

The following table summarizes the quantitative binding affinities ( ) of key 8-azabicyclo[3.2.1]octane derivatives, illustrating how specific structural modifications shift the selectivity profile.

Compound	Key Structural Modification	DAT (nM)	SERT (nM)	NET (nM)	Selectivity (SERT/DAT)
Cocaine	3β-benzoyloxy, N-methyl	~250	~200	~250	~0.8
WIN 35,428	3β-(4-fluorophenyl), N-methyl	14	130	>1000	9.3
RTI-55	3β-(4-iodophenyl), N-methyl	1.3	0.18	36	0.14
Compound 22e	8-cyclopropylmethyl, 3-ethylidenyl	4.0	4240	N/A	1060
Compound 22g	8-chlorobenzyl, 3-ethylidenyl	3.9	N/A	5296	N/A (NET/DAT: 1358)

(Data synthesized from[3],[1])

Mechanistic Pathway of Action

By competitively binding to the orthosteric site of the transporter, 8-azabicyclo[3.2.1]octane derivatives lock the transporter in an outward-facing conformation. This prevents the translocation of monoamines back into the presynaptic terminal, leading to rapid accumulation in the synaptic cleft.

Fig 1: Mechanism of DAT inhibition by 8-azabicyclo[3.2.1]octane derivatives.

Self-Validating Experimental Protocol: Radioligand Binding Assays

To accurately determine the values of novel 8-azabicyclo[3.2.1]octane derivatives, laboratories must employ a rigorous, self-validating radioligand binding protocol.

Rationale & Assay Design

• Radioligand Selection: WIN 35,428 is preferred over cocaine for DAT assays due to its higher affinity and resistance to esterase degradation, which significantly reduces assay noise.

• Filter Pre-treatment: Tropane derivatives are highly lipophilic and prone to non-specific binding (NSB) to glass fiber matrices. Pre-treating GF/B filters with 0.05% polyethylenimine (PEI) neutralizes the negative charge of the glass fibers, drastically reducing NSB and ensuring the calculated reflects true receptor-ligand interaction.

Step-by-Step Methodology

• Membrane Preparation: Homogenize rat striatum (for DAT) or frontal cortex (for SERT) in ice-cold sucrose buffer (0.32 M). Centrifuge at 1,000 × g for 10 min to remove debris. Centrifuge the supernatant at 40,000 × g for 20 min to pellet the synaptosomal membranes. Resuspend in assay buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4).

• Assay Setup: In a 96-well plate, combine:

  • of test compound (10-point concentration curve, to M).

  • of radioligand (e.g., 1.5 nM WIN 35,428 for DAT).

  • of membrane suspension (approx. protein/well).

• Incubation: Incubate the plates at for 2 hours to reach equilibrium. (Cold incubation prevents rapid dissociation of the highly lipophilic ligands during the washing phase).

• Filtration: Rapidly terminate the reaction by vacuum filtration through PEI-soaked GF/B filters using a cell harvester. Wash filters three times with of ice-cold assay buffer.

• Quantification: Extract filters into scintillation vials, add of liquid scintillation cocktail, and count radioactivity (DPM) using a liquid scintillation counter.

Fig 2: Self-validating radioligand binding assay workflow for MATs.

Data Validation & Quality Control

• Cheng-Prusoff Conversion: values are inherently tied to the specific radioligand concentration used. To ensure objective comparability across different labs, convert to using the Cheng-Prusoff equation: .

• Self-Validation Check: The Hill slope ( ) of the displacement curve must be analyzed. A pseudo-Hill slope of confirms competitive binding at a single orthosteric site. A slope significantly less than 0.9 indicates potential allosteric modulation, assay degradation, or multi-site binding, triggering an automatic rejection of the assay run. Furthermore, an internal reference standard (e.g., GBR-12909) must be run on every plate; if its deviates by log units from historical baselines, the plate is invalidated.

Conclusion

The 8-azabicyclo[3.2.1]octane scaffold remains one of the most versatile and potent frameworks for monoamine transporter inhibition. By strategically modifying the 3-position for core affinity and utilizing bulky substitutions at the 8-nitrogen, researchers can engineer highly selective DAT inhibitors (e.g., Compound 22e) that avoid the off-target SERT and NET liabilities associated with earlier generation tropanes[3]. Rigorous, self-validating radioligand binding assays remain the gold standard for verifying these SAR hypotheses in preclinical development.

References

• Cararas, S. A., et al. "Further Structure-Activity Relationship Studies on 8-Substituted-3-[2-(diarylmethoxyethylidenyl)]-8-azabicyclo[3.2.1]octane Derivatives at Monoamine Transporters." nih.gov.
• Meltzer, P. C., et al. "Synthesis of 6- and 7- Hydroxy-8-azabicyclo[3.2.1]octanes and Their Binding Affinity for the Dopamine and Serotonin Transporters." yildiz.edu.tr.
• Singh, S., et al. "Discovery and Development of Monoamine Transporter Ligands." nih.gov.
• "Synthesis of 6- and 7- Hydroxy-8-azabicyclo[3.2.1]octanes and Their Binding Affinity for the Dopamine and Serotonin Transporters †." researchgate.net.

Sources

• 1. Discovery and Development of Monoamine Transporter Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 2. abis-files.yildiz.edu.tr [abis-files.yildiz.edu.tr]
• 3. Further Structure-Activity Relationship Studies on 8-Substituted-3-[2-(diarylmethoxyethylidenyl)]-8-azabicyclo[3.2.1]octane Derivatives at Monoamine Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Validation of analytical methods for the quantification of bicyclic amines

A Comparative Guide to the Quantification of Bicyclic Amines: HILIC vs. Reversed-Phase LC-MS/MS

The Analytical Challenge: Polarity and Basicity in Bicyclic Amines

Bicyclic amines—such as tropane alkaloids (e.g., atropine, scopolamine) and quinuclidine derivatives—are critical targets in both pharmaceutical drug development and food safety monitoring[1][2]. However, quantifying these compounds presents a severe analytical challenge. Their high polarity and strong basicity (high pKa​ ) result in poor retention and severe peak tailing on traditional nonpolar stationary phases[3].

Historically, analysts have relied on Reversed-Phase Liquid Chromatography (RPLC) with ion-pairing reagents or derivatization steps to force retention. These workarounds are fundamentally flawed for modern high-throughput environments: ion-pairing reagents permanently contaminate mass spectrometer (MS) sources, and derivatization introduces unacceptable variability[3].

Mechanistic Comparison: Why Column Chemistry Dictates Performance

To understand why HILIC outperforms RPLC for basic amines, we must examine the causality of chromatographic retention and electrospray ionization (ESI) dynamics.

Reversed-Phase LC (RPLC): The Silanol Problem In RPLC, retention relies on hydrophobic interactions. Because bicyclic amines are highly polar, they elute near the void volume on standard C18 columns, leading to catastrophic matrix effects from co-eluting salts and polar endogenous components[3][6]. Furthermore, the positively charged amine groups undergo secondary ion-exchange interactions with unreacted, acidic surface silanols on the silica support. This dual-retention mechanism causes severe peak asymmetry (tailing), which degrades the Lower Limit of Quantification (LLOQ)[7].

Hydrophilic Interaction LC (HILIC): Partitioning and Desolvation HILIC utilizes a polar stationary phase (e.g., bare silica, amide, or zwitterionic) and a highly organic mobile phase (typically >70% acetonitrile)[8]. In HILIC, water acts as the strong eluting solvent. The stationary phase immobilizes a water-enriched liquid layer on its surface. Polar bicyclic amines partition preferentially into this aqueous layer, resulting in strong retention well past the void volume, effectively bypassing early-eluting matrix interferents[7][8].

Crucially, the high organic content of the HILIC mobile phase dramatically enhances ESI-MS sensitivity. Acetonitrile has a lower surface tension and higher volatility than water, leading to vastly superior droplet desolvation in the MS source. This translates to a higher yield of gas-phase ions and a significantly improved signal-to-noise ratio[7][8].

Fig 1. Mechanistic retention and ionization pathways of RPLC vs. HILIC for polar basic amines.

Quantitative Performance Data

The following table synthesizes experimental data comparing RPLC and HILIC for the quantification of tropane alkaloids (Atropine and Scopolamine) in complex biological matrices.

Performance Metric	RPLC (C18 Column)	HILIC (Zwitterionic Column)	Mechanistic Driver
Retention Factor ( k′ )	0.5 – 1.2 (Poor)	4.5 – 8.0 (Excellent)	HILIC partitions polar analytes into the stationary aqueous layer[8].
Peak Asymmetry ( As​ )	1.8 – 2.5 (Tailing)	1.0 – 1.2 (Symmetrical)	HILIC avoids secondary silanol interactions inherent to C18 phases[7].
Matrix Effect (ME %)	-45% to -60% (Suppression)	-5% to +10% (Negligible)	HILIC retains analytes past the void volume, avoiding polar matrix salts[6].
LLOQ (ng/mL)	2.5 – 5.0	0.1 – 0.5	High organic mobile phase in HILIC drives superior ESI droplet desolvation[1][7].
Gradient Direction	Low to High Organic	High to Low Organic	Water is the strong eluting solvent in HILIC; ACN is weak[8].

Self-Validating Experimental Protocol (ICH M10 Compliant)

To ensure trustworthiness and regulatory compliance, the following methodology is designed as a self-validating system based on the ICH M10 Bioanalytical Method Validation Guideline [4][5]. Every step includes built-in causality and acceptance criteria.

Phase 1: Sample Preparation (µ-QuEChERS)

Objective: Maximize recovery while minimizing matrix interferents.

• Extraction: Weigh 1.0 g of homogenized sample into a centrifuge tube. Add 5.0 mL of Methanol/Water (60:40, v/v) containing 0.4% Formic Acid[9].

  • Causality: The acidified solvent ensures the basic amines remain fully protonated, maximizing their solubility in the extraction solvent.

• Partitioning & Clean-up: Vortex for 30 minutes, then centrifuge at 10,000 × g for 10 minutes. Pass the supernatant through a 30 kDa ultrafilter or apply a miniaturized QuEChERS (µ-QuEChERS) dispersive solid-phase extraction (dSPE) clean-up using primary secondary amine (PSA) to remove organic acids and pigments[9][10].

• Dilution for HILIC: Dilute the final extract 1:5 with pure Acetonitrile.

  • Causality: Injecting a highly aqueous sample into a HILIC column disrupts the stationary water layer, causing severe peak distortion. Matching the injection solvent to the initial mobile phase conditions (>80% organic) is mandatory[11].

Phase 2: HILIC-MS/MS Chromatographic Method

• Column: Zwitterionic HILIC column (e.g., 100 × 2.1 mm, 1.7 µm).

• Mobile Phase A (Strong): 10 mM Ammonium Formate in Water, adjusted to pH 3.0 with Formic Acid.

  • Causality: Buffer salts are critical in HILIC to control ion-exchange interactions. Ammonium formate is highly soluble in high-organic conditions, preventing system precipitation[8].

• Mobile Phase B (Weak): 0.1% Formic Acid in Acetonitrile.

• Gradient: Start at 95% B, hold for 1 min, ramp down to 60% B over 5 mins.

  • Causality: Unlike RPLC, the gradient must run from high organic to low organic to elute the strongly retained polar amines[8].

Phase 3: ICH M10 Validation Gates

The system validates itself by passing the following strict ICH M10 criteria[4][12]:

• Selectivity: Analyze blank matrix from 6 independent sources. The interfering signal at the analyte's retention time must be ≤20% of the LLOQ response[4].

• Matrix Effect: Calculate the matrix factor by comparing the peak area of post-extraction spiked samples against neat standards. The Coefficient of Variation (CV) across 6 matrix lots must be ≤15% [4].

• Accuracy & Precision: Run Quality Control (QC) samples at 4 levels (LLOQ, Low, Mid, High) in 6 replicates. Accuracy must fall within ±15% of the nominal concentration ( ±20% at the LLOQ). Precision (CV) must be ≤15% ( ≤20% at LLOQ)[4][5].

Fig 2. Self-validating bioanalytical workflow based on ICH M10 guidelines.

Conclusion

For the quantification of bicyclic amines, attempting to force retention on an RPLC system compromises data integrity through matrix suppression and poor peak shape. Transitioning to a HILIC-MS/MS framework leverages the inherent polarity of these analytes, turning a chromatographic liability into an advantage. By adhering to the mechanistic principles of HILIC and the rigorous validation structures of ICH M10, laboratories can achieve sub-ng/mL sensitivity with robust, reproducible accuracy.

References

• Taylor & Francis. Development, validation, and application of a multimatrix UHPLC-MS/MS method for quantification of Datura-type alkaloids in food. 1

• PubMed. Development of a new LC-MS method for accurate and sensitive determination of 33 pyrrolizidine and 21 tropane alkaloids in plant-based food matrices. 6

• PMC. Improved Analytical Approach for Determination of Tropane Alkaloids in Leafy Vegetables Based on µ-QuEChERS Combined with HPLC-MS/MS. 10

• iTeh Standards. EN 17256:2019 - LC-MS/MS Method for Ergot and Tropane Alkaloids. 9

• MDPI. Assessment of Toxic Pyrrolizidine and Tropane Alkaloids in Herbal Teas and Culinary Herbs Using LC-Q-ToF/MS. 2

• ICH. M10: Bioanalytical Method Validation and Study Sample Analysis. 4

• European Medicines Agency (EMA). ICH guideline M10 on bioanalytical method validation and study sample analysis. 5

• European Medicines Agency (EMA). ICH guideline M10 Step2b on bioanalytical method validation. 12

• LabRulez. Retaining and Separating Polar Molecules—A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. 11

• LCGC International. HILIC: The Pros and Cons. 8

• Chrom Tech, Inc. Reverse-Phase Liquid Chromatography vs. Hydrophilic Interaction Liquid Chromatography. 7

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Assessment of Toxic Pyrrolizidine and Tropane Alkaloids in Herbal Teas and Culinary Herbs Using LC-Q-ToF/MS [mdpi.com]
• 3. lcms.cz [lcms.cz]
• 4. database.ich.org [database.ich.org]
• 5. ema.europa.eu [ema.europa.eu]
• 6. Development of a new LC-MS method for accurate and sensitive determination of 33 pyrrolizidine and 21 tropane alkaloids in plant-based food matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chromtech.com [chromtech.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. standards.iteh.ai [standards.iteh.ai]
• 10. Improved Analytical Approach for Determination of Tropane Alkaloids in Leafy Vegetables Based on µ-QuEChERS Combined with HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. lcms.labrulez.com [lcms.labrulez.com]
• 12. ema.europa.eu [ema.europa.eu]

Head-to-Head Comparison: Next-Generation Spirocyclic Scaffolds vs. Traditional Chiral Architectures in Drug Design

Executive Summary: The Thermodynamics of "Escape from Flatland"

For decades, drug discovery was dominated by flat, highly sp2 -hybridized heteroaromatic scaffolds. While synthetically accessible, these planar molecules often suffer from poor aqueous solubility—driven by stable crystal lattices formed via π−π stacking—and high off-target promiscuity. The modern paradigm shift toward 3D chemical space emphasizes the Fraction of sp3 hybridized carbons ( Fsp3 ) [1].

Extensive clinical data demonstrates that molecules with an Fsp3>0.47 have a statistically significant higher probability of surviving Phase II and Phase III clinical trials[2]. By introducing chiral, sp3 -rich architectures, medicinal chemists can disrupt planar crystal packing and project pharmacophores into complex, three-dimensional receptor pockets. This guide provides an objective, head-to-head comparison of our product—Advanced Spirocyclic Scaffolds —against alternative chiral architectures, backed by mechanistic causality and experimental validation.

The Competitors: Structural Archetypes Analyzed

The Product: Advanced Spirocyclic Scaffolds

Spirocycles consist of two rings fused at a single quaternary carbon atom.

• Mechanistic Advantage: The spiro-fusion structurally locks the conformation of the rings, pre-organizing the exit vectors of attached pharmacophores[3]. When the molecule binds to a target receptor, it does not need to undergo significant conformational reorganization. This drastically minimizes the entropic penalty ( ΔS ) of binding, resulting in higher target affinity and selectivity[4].

Alternative 1: Bridged Bicyclic Scaffolds

Bridged bicyclics (e.g., hexahydroisoindoles) feature rings that share three or more atoms.

• Mechanistic Advantage: They offer extreme rigidity and are privileged motifs for achieving high selectivity against homologous protein targets[5].

• Drawback: The complex core synthesis often creates bottlenecks for late-stage functionalization, limiting the rapid generation of diverse screening libraries compared to modular spirocycles.

Alternative 2: Traditional Chiral Pyrrolidines/Piperidines

Simple, single-ring chiral amines derived from the chiral pool (e.g., amino acids).

• Mechanistic Advantage: Highly accessible, inexpensive, and easy to functionalize[6].

• Drawback: High conformational flexibility. A substituted pyrrolidine rapidly interconverts between multiple envelope conformations in solution. To bind a target, the molecule must "freeze" into a single bioactive conformation, incurring a massive entropic penalty and increasing the risk of binding to off-target proteins.

Head-to-Head Performance Data

The following table summarizes the quantitative and qualitative performance metrics of these three chiral scaffold archetypes in early-stage drug design workflows.

Parameter	Spirocyclic Scaffolds (The Product)	Bridged Bicyclics	Traditional Chiral Pyrrolidines
Fsp3 (3D Character)	Very High (>0.60) [2]	Very High (>0.70)	Moderate (~0.40 - 0.50)
Conformational Entropy Penalty	Low (Pre-organized)	Very Low (Rigid)	High (Flexible ring puckering)
Aqueous Solubility	Excellent (Disrupted packing)	Good (High lipophilicity offsets)	Moderate to Good
Target Selectivity	High [4]	Very High[5]	Low to Moderate (Promiscuous)[6]
Synthetic Accessibility	High (Modular building blocks)	Low (Complex core synthesis)	Very High (Chiral pool derived)

Pathway & Logical Relationship Visualization

The structural architecture of a scaffold directly dictates its physicochemical properties, which in turn govern its clinical developability. The diagram below illustrates the logical flow from scaffold choice to clinical outcome.

Logical relationship between scaffold architecture, physicochemical properties, and clinical success.

Experimental Validation: Self-Validating Permeability Protocol (PAMPA)

When increasing Fsp3 and 3D bulk, molecular weight and topological polar surface area (TPSA) often shift. To objectively compare the permeability of spirocyclic scaffolds against traditional amines, cell-based assays (like Caco-2) are insufficient because they conflate passive diffusion with active efflux (e.g., P-glycoprotein transport).

To isolate the scaffold's inherent passive membrane permeability, the Parallel Artificial Membrane Permeability Assay (PAMPA) is the gold standard[7]. Below is a self-validating protocol designed specifically for evaluating highly lipophilic, 3D chiral scaffolds.

Step-by-Step Methodology

• Preparation of the Biomimetic Membrane:

  • Action: Using a multichannel pipette, dispense 5 µL of a 1% (w/v) lecithin in dodecane solution directly onto the 0.45 µm Teflon membrane of a 96-well donor plate[7][8].

  • Causality: Lecithin mimics the phospholipid bilayer of the human gastrointestinal tract, while the dodecane solvent provides the necessary hydrophobic core. This creates a highly accurate artificial lipid membrane.

• Analyte & Standard Preparation:

  • Action: Dilute the chiral scaffold test compounds to a target concentration of 10 µM in a buffer of 1X PBS (pH 7.4) containing 5% DMSO[8].

  • Self-Validation: You must include 10 µM solutions of Propranolol (High Permeability Standard) and Carbamazepine (Hydrocarbon Partition Standard)[8].

  • Causality: 3D spirocyclic scaffolds can be highly lipophilic. The 5% DMSO ensures the compounds remain fully solvated in the aqueous buffer without degrading the integrity of the artificial lecithin membrane.

• Assay Assembly (The "Sandwich"):

  • Action: Dispense 300 µL of the 1X PBS/5% DMSO buffer into the wells of the Teflon acceptor plate. Transfer 150 µL of the 10 µM analyte solutions into the donor plate wells[7]. Carefully lower the donor plate into the acceptor plate to form the sandwich.

• Thermodynamic Incubation:

  • Action: Incubate the assembled sandwich in a moist, vibration-free chamber at room temperature for 16–18 hours[7].

  • Causality: Passive transcellular diffusion of bulky sp3 -rich scaffolds is kinetically slower than that of flat aromatics. An extended 16-18 hour incubation ensures the system reaches true thermodynamic equilibrium, preventing the underestimation of permeability.

• Quantification & Analysis:

  • Action: Separate the plates. Transfer 100 µL from both the donor and acceptor wells into a fresh 96-well plate for HPLC-MS/MS injection[7]. Calculate the effective permeability coefficient ( Pe​ ). The assay is validated only if the Propranolol standard registers a high Pe​ and mass balance is maintained.

References

• Recent in vivo advances of spirocyclic scaffolds for drug discovery Source: Expert Opinion on Drug Discovery (NIH/PubMed) URL:[Link]

• Fsp3: A new parameter for drug-likeness Source: Drug Discovery Today (NIH/PubMed) URL:[Link]

• The use of spirocyclic scaffolds in drug discovery Source: Bioorganic & Medicinal Chemistry Letters (NIH/PubMed) URL:[Link]

• Parallel Artificial Membrane Permeability Assay (PAMPA) - Lokey Lab Protocols Source: Wikidot URL:[Link]

• PAMPA Permeability Assay Protocol Source: Technology Networks URL:[Link]

• Design, Synthesis and Biological Evaluation of Isoxazole-Based CK1 Inhibitors Modified with Chiral Pyrrolidine Scaffolds Source: MDPI Molecules URL:[Link]

• 3-Oxo-hexahydro-1H-isoindole-4-carboxylic Acid as a Drug Chiral Bicyclic Scaffold Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

Sources

• 1. Fsp3: A new parameter for drug-likeness - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lifechemicals.com [lifechemicals.com]
• 3. The use of spirocyclic scaffolds in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Recent in vivo advances of spirocyclic scaffolds for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 8. Parallel Artificial Membrane Permeability Assay (PAMPA) - Lokey Lab Protocols [lokeylab.wikidot.com]

A Comparative Guide to the Purity Assessment of Endo-8-boc-6-hydroxy-8-azabicyclo[3.2.1]octane

For Researchers, Scientists, and Drug Development Professionals

The purity of synthetic intermediates is paramount in drug development, directly impacting the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). Endo-8-boc-6-hydroxy-8-azabicyclo[3.2.1]octane is a crucial chiral building block in the synthesis of various therapeutic agents, including tropane alkaloid analogs.[1][2][3] Ensuring its purity is a critical, non-negotiable step.

This guide provides an in-depth comparison of the primary analytical techniques used to assess the purity of this compound. It moves beyond mere procedural descriptions to explain the scientific rationale behind methodological choices, empowering researchers to design robust, self-validating analytical protocols for quality control.

The Importance of a Multi-Pronged (Orthogonal) Approach

No single analytical method can provide a complete picture of a compound's purity. A comprehensive assessment requires an orthogonal approach, where multiple techniques based on different chemical and physical principles are employed. This strategy ensures that a wide range of potential impurities—including starting materials, by-products, degradation products, and residual solvents—are detected and quantified.[4][5] Regulatory bodies like the International Council for Harmonisation (ICH) mandate such rigorous characterization to ensure drug substance quality.[6][7][8]

Chapter 1: High-Performance Liquid Chromatography (HPLC) - The Workhorse for Purity Profiling

HPLC is the cornerstone of purity analysis for non-volatile organic compounds. It separates components of a mixture based on their differential partitioning between a liquid mobile phase and a solid stationary phase.

Principle of Separation: For a moderately polar compound like Endo-8-boc-6-hydroxy-8-azabicyclo[3.2.1]octane, reversed-phase HPLC is the method of choice. A nonpolar stationary phase (typically C18) is used with a polar mobile phase (e.g., a gradient of water and acetonitrile). More polar impurities will elute earlier, while less polar impurities will be retained longer on the column, allowing for effective separation.

Causality Behind Experimental Choices:

• Detector Selection: The target molecule lacks a strong UV chromophore, making standard UV-Vis detectors suboptimal. Universal detectors that do not rely on light absorption are superior.[9][10]

  • Charged Aerosol Detector (CAD): Offers excellent sensitivity for non-volatile and semi-volatile compounds, a wide dynamic range, and a response that is more uniform and independent of the analyte's chemical structure compared to other detectors.[9][11] This makes it ideal for impurity analysis where standards may not be available.

  • Evaporative Light Scattering Detector (ELSD): A viable alternative, but generally less sensitive than CAD, with a narrower dynamic range.[9][12]

• Mobile Phase: A volatile mobile phase (e.g., acetonitrile/water) with a volatile modifier like formic acid or trifluoroacetic acid is required for CAD or ELSD compatibility. The modifier also improves peak shape by protonating the analyte and minimizing tailing.

Experimental Protocol: HPLC-CAD

Objective: To quantitatively determine the purity of Endo-8-boc-6-hydroxy-8-azabicyclo[3.2.1]octane and profile non-volatile impurities.

• Instrumentation: HPLC system equipped with a Charged Aerosol Detector (CAD).

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: 0.1% Formic Acid in Acetonitrile

• Gradient Elution:

  • 0-2 min: 5% B

  • 2-20 min: Ramp to 95% B

  • 20-25 min: Hold at 95% B

  • 25-26 min: Return to 5% B

  • 26-30 min: Re-equilibration at 5% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in 50:50 acetonitrile/water to a concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter.

• Quantification: Purity is calculated based on the area percent of the main peak relative to the total area of all peaks detected.

HPLC Workflow Diagram

Caption: HPLC-CAD workflow for purity analysis.

Data Summary: HPLC

Feature	Description
Principle	Reversed-phase chromatography separating based on polarity.
Information	% Purity (Area Percent), detection of non-volatile impurities.
Strengths	High resolution, robust, highly quantitative for impurity profiling.
Limitations	Not suitable for volatile impurities (e.g., residual solvents). Response uniformity depends on the detector.

Chapter 2: Gas Chromatography-Mass Spectrometry (GC-MS) - Unmasking Volatile Impurities

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds. It is essential for detecting impurities that are not amenable to HPLC analysis, such as residual solvents and volatile by-products from the synthesis.

Critical Consideration: Derivatization and Thermal Stability

Direct injection of Endo-8-boc-6-hydroxy-8-azabicyclo[3.2.1]octane onto a GC column is problematic for two reasons:

• Volatility: The hydroxyl group can engage in hydrogen bonding, reducing the compound's volatility and causing poor peak shape.

• Thermal Stability: The tert-butyloxycarbonyl (Boc) protecting group can be thermally labile and may degrade in the hot GC inlet, leading to inaccurate results.[13]

The Solution: Silylation To overcome these issues, derivatization is necessary. Silylation, using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), replaces the active hydrogen on the hydroxyl group with a nonpolar trimethylsilyl (TMS) group.[14][15] This derivatization increases volatility, enhances thermal stability, and improves chromatographic performance.[16][17]

Experimental Protocol: GC-MS (with Derivatization)

Objective: To identify and quantify volatile impurities and residual solvents.

• Derivatization:

  • To ~1 mg of the sample in a GC vial, add 200 µL of pyridine (or another suitable solvent like acetonitrile).

  • Add 100 µL of BSTFA with 1% TMCS (trimethylchlorosilane) as a catalyst.

  • Cap the vial tightly and heat at 70 °C for 30 minutes.

  • Cool to room temperature before injection.

• Instrumentation: GC system coupled to a Mass Spectrometer.

• Column: A nonpolar column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

• Inlet Temperature: 250 °C.

• Oven Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Detection: Scan mode (e.g., m/z 40-500) for impurity identification.

• Data Analysis: Identify impurities by comparing their mass spectra to library databases (e.g., NIST). Quantify residual solvents using a separate "headspace" GC method as per ICH Q3C guidelines.[4]

GC-MS Workflow with Derivatization

Caption: GC-MS workflow including the critical derivatization step.

Data Summary: GC-MS

Feature	Description
Principle	Separation based on volatility, followed by mass-based detection.
Information	Identification of volatile/semi-volatile impurities and residual solvents.
Strengths	High sensitivity and specificity for structural elucidation of volatile unknowns.
Limitations	Requires derivatization; potential for thermal degradation of the analyte.

Chapter 3: Quantitative NMR (qNMR) - The Gold Standard for Absolute Purity

While chromatographic methods provide relative purity, quantitative Nuclear Magnetic Resonance (qNMR) is a primary analytical method that can determine the absolute purity (or assay) of a substance without needing a reference standard of the analyte itself.[18][19]

Principle of qNMR: The integral of an NMR signal is directly proportional to the number of nuclei giving rise to that signal.[18] By adding a known mass of a certified internal standard to a known mass of the sample, the purity of the analyte can be calculated by comparing the integrals of specific, non-overlapping peaks from both the analyte and the standard.[20][21][22]

Causality Behind Experimental Choices:

• Internal Standard Selection: The standard must be of high purity, non-reactive with the sample, and have signals that do not overlap with the analyte's signals. For this compound, a standard like maleic acid or 1,4-dinitrobenzene would be suitable.

• Relaxation Delay (d1): To ensure accurate integration, the nuclei must fully relax back to their equilibrium state between pulses. A long relaxation delay (typically 5 times the longest T1 relaxation time of the relevant protons) is crucial for accurate quantification.

Experimental Protocol: ¹H qNMR

Objective: To determine the absolute purity (assay) of the sample.

• Sample Preparation:

  • Accurately weigh ~15 mg of the Endo-8-boc-6-hydroxy-8-azabicyclo[3.2.1]octane sample into a vial.

  • Accurately weigh ~10 mg of a certified internal standard (e.g., maleic acid) into the same vial.

  • Record the exact masses.

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., 0.75 mL of DMSO-d₆).

• Data Acquisition:

  • Acquire a ¹H NMR spectrum on a high-field spectrometer (≥400 MHz).

  • Key Parameters:

    • Pulse Angle: 90°

    • Relaxation Delay (d1): ≥ 30 seconds (must be optimized)

    • Number of Scans: ≥ 16

• Data Processing:

  • Apply phasing and baseline correction to the spectrum.

  • Integrate a well-resolved signal from the analyte (e.g., the 9 protons of the Boc group) and a signal from the internal standard (e.g., the 2 vinyl protons of maleic acid).

• Calculation: Use the following formula to calculate purity:

  Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • P = Purity of the standard

Data Summary: qNMR

Feature	Description
Principle	Signal integral is directly proportional to the number of nuclei.
Information	Absolute purity (assay), structural confirmation.
Strengths	Primary ratio method, no analyte-specific reference standard needed.
Limitations	Lower sensitivity than chromatography, requires high-purity internal standard and careful parameter optimization.

Chapter 4: Orthogonal Bulk Analysis - Elemental Analysis

Elemental Analysis (CHN) provides a fundamental check on the bulk purity of a synthesized compound. It determines the mass percentages of carbon, hydrogen, and nitrogen in the sample.

Principle: The sample is combusted in a high-temperature furnace, converting it into gaseous products (CO₂, H₂O, N₂). These gases are then separated and quantified by detectors.[23][24] The experimental percentages are compared to the theoretical values calculated from the molecular formula (C₁₂H₂₁NO₃).

Data Interpretation: For a compound to be considered pure, the experimentally determined percentages for C, H, and N should be within ±0.4% of the theoretical values.[25][26][27] A significant deviation indicates the presence of impurities, such as inorganic salts or compounds with a different elemental composition.

Data Summary: Elemental Analysis

Feature	Description
Principle	Combustion analysis to determine C, H, N content.
Information	Confirmation of elemental composition and bulk purity.
Strengths	Simple, robust method to detect significant non-carbon-based impurities.
Limitations	Not impurity-specific; cannot detect isomeric impurities.

Chapter 5: Comparative Summary and Recommendations

A robust purity assessment relies on the intelligent application of orthogonal methods. Each technique provides a unique piece of the puzzle, and together they create a high-confidence purity profile.

Master Comparison Table

Technique	Principle	Primary Application	Key Strengths	Key Limitations
HPLC-CAD	Polarity-based separation	Quantifying non-volatile organic impurities	High resolution; universal detection for non-chromophoric compounds[9][11]	Insensitive to volatile impurities; requires volatile mobile phase
GC-MS	Volatility-based separation	Identifying volatile impurities & residual solvents	High sensitivity; structural elucidation via MS	Requires derivatization; potential for thermal degradation[13]
qNMR	Nuclear spin properties	Determining absolute purity (assay)	Primary ratio method; provides structural confirmation[18][19]	Lower sensitivity; requires expensive equipment and expertise
Elemental	Combustion analysis	Verifying elemental composition	Simple check for bulk purity against theory	Does not identify specific impurities; insensitive to isomers[25]

Logical Flow for Comprehensive Purity Assessment

Caption: Recommended workflow for a comprehensive purity assessment.

Expert Recommendations

• Initial Screening and Structural Confirmation: Always begin with qualitative ¹H and ¹³C NMR to confirm the identity and basic integrity of the synthesized structure.

• Primary Purity Method: Employ a validated HPLC-CAD method as the primary tool for determining relative purity and profiling non-volatile impurities. This method offers the best balance of resolution and universal detection for this specific analyte.

• Volatile Impurity Analysis: A GC-MS method, incorporating a silylation step, is essential for identifying and quantifying residual solvents and other volatile organic impurities not detected by HPLC.

• Absolute Purity Determination: For a definitive statement of purity, especially for a reference standard or a final batch of an intermediate, qNMR is the gold standard and should be performed to establish an absolute assay value.

• Final Verification: Elemental Analysis serves as a crucial, cost-effective final check to ensure the bulk material is free from significant non-organic contaminants and that the empirical formula is correct.

By integrating these orthogonal techniques, researchers and drug development professionals can build a comprehensive, data-rich, and defensible purity profile for Endo-8-boc-6-hydroxy-8-azabicyclo[3.2.1]octane, ensuring the quality and reliability of their downstream synthetic endeavors.

References

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• FDA. (2008). Guidance for Industry - Q3A Impurities in New Drug Substances. U.S.
• AZoM. (2021). A Look at Elemental Analysis for Organic Compounds. AZoM.
• European Medicines Agency. (2006). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. EMA.
• Wikipedia. (n.d.). Elemental analysis. Wikipedia.
• ECA Academy. (n.d.). ICH Q3A(R2) Impurities in New Drug Substances. ECA Academy.
• Emery Pharma. (2024).
• Sost, M., et al. (2022). An International Study Evaluating Elemental Analysis. ACS Central Science.
• ResearchGate. (n.d.). HPLC of Tropane Alkaloids. Request PDF.
• University of Illinois Chicago. (n.d.). Quantitative NMR (qNMR). Pharmacognosy Institute (PHCI).
• Reach Separations. (n.d.). A comparison of CAD and ELSD as non-UV detection techniques.
• Benchchem. (n.d.). A Comparative Guide to the Purity Analysis of Boc-D-4-aminomethylphe(Boc) by TLC and HPLC. Benchchem.
• Benchchem. (n.d.). Comparing analytical methods for tropane alkaloids. Benchchem.
• Scribd. (2025).
• ACS Publications. (2022). An International Study Evaluating Elemental Analysis. ACS Central Science.
• Eltra. (n.d.). Elemental Analysis - Organic & Inorganic Compounds. Eltra.
• Romero-González, R., et al. (2021). Improved Analytical Approach for Determination of Tropane Alkaloids in Leafy Vegetables Based on µ-QuEChERS Combined with HPLC-MS/MS. Foods.
• Pauli, G. F., et al. (2014). Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. Journal of Pharmaceutical and Biomedical Analysis.
• Simmler, C., et al. (2021). Quantitative NMR (qNMR) for pharmaceutical analysis: The pioneering work of George Hanna at the US FDA. Magnetic Resonance in Chemistry.
• Dräger, B. (2002). Analysis of tropane and related alkaloids.
• PubMed. (2021). Quantitative NMR (qNMR)
• LCGC International. (2026). Charged Aerosol Detection in Pharmaceutical Analysis: An Overview.
• ResearchGate. (2017). RID vs ELSD vs PAD vs CAD for carbohydrate detection. Which one is the the most?
• Torontech. (2025). Compare Different HPLC Detector Types. Torontech.
• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Organic Chemistry Portal.
• CymitQuimica. (n.d.). endo-8-boc-6-hydroxy-8-azabicyclo[3.2.1]octane. CymitQuimica.
• Yeh, Y. T., & Hsu, K. Y. (1998). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Journal of Food and Drug Analysis.
• Healy, E. F., et al. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. The Journal of Organic Chemistry.
• Sigma-Aldrich. (n.d.).
• IntechOpen. (2018). Derivatization Methods in GC and GC/MS. IntechOpen.
• Fisher Scientific. (n.d.). eMolecules ENDO-8-BOC-6-HYDROXY-8-AZABICYCLO[3.2.1]OCTANE. Fisher Scientific.
• SciSpace. (2012).
• RSC Publishing. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Publishing.
• MDPI. (2022). Derivatization Strategies in Flavor Analysis: An Overview over the Wine and Beer Scenario. Molecules.
• AChemBlock. (2026). Endo-8-Boc-6-hydroxy-8-azabicyclo[3.2.1]octane 97%. AChemBlock.
• MilliporeSigma. (n.d.). endo-8-oxabicyclo[3.2.1]octan-3-ol. MilliporeSigma.
• ACS Publications. (2005). Boc-Protected Amines via a Mild and Efficient One-Pot Curtius Rearrangement. Organic Letters.
• NIST. (n.d.). 8-Azabicyclo[3.2.1]octan-3-ol, 8-methyl-, endo-. NIST WebBook.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of Endo-8-boc-6-hydroxy-8-azabicyclo[3.2.1]octane

As a Senior Application Scientist, I understand that pioneering research in drug development involves not only innovation at the bench but also an unwavering commitment to safety and environmental stewardship. The proper handling and disposal of novel chemical entities are paramount. This guide provides a comprehensive, step-by-step protocol for the safe disposal of Endo-8-boc-6-hydroxy-8-azabicyclo[3.2.1]octane (CAS No. 2102411-57-2), ensuring the protection of personnel and compliance with regulatory standards.

The foundational principle of chemical waste management is to treat substances with unknown toxicological profiles with a high degree of caution. While extensive hazard data for this specific compound is not widely published, information from structurally similar azabicyclo[3.2.1]octane derivatives provides a strong basis for a conservative and safe disposal strategy.[1]

Pre-Disposal Hazard Assessment

Before initiating any disposal procedure, a thorough understanding of the potential hazards is essential. This assessment dictates the necessary precautions, from personal protective equipment (PPE) to the final disposal pathway.

Chemical and Physical Properties:

• Molecular Formula: C₁₂H₂₁NO₃[2]

• Molecular Weight: 227.30 g/mol [2]

• Appearance: Typically a white to yellow powder or crystals.

Inferred Hazard Profile: Based on data from analogous compounds, Endo-8-boc-6-hydroxy-8-azabicyclo[3.2.1]octane should be handled as a hazardous substance.[3] The following hazard statements (H-statements) are associated with similar structures and should be considered applicable:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

This profile necessitates that the compound be managed as regulated hazardous waste, in accordance with the Resource Conservation and Recovery Act (RCRA) enforced by the U.S. Environmental Protection Agency (EPA).[4]

Parameter	Information	Source
IUPAC Name	tert-butyl (1R,5S,6S)-6-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate	AChemBlock[5]
CAS Number	2102411-57-2	CymitQuimica[2]
Inferred Hazards	Harmful if swallowed, Causes skin and serious eye irritation, May cause respiratory irritation	ChemScene, Sigma-Aldrich
Primary Disposal Route	Incineration via a licensed hazardous waste disposal facility	Capot Chemical[1]

Personal Protective Equipment (PPE) and Spill Management

The causality behind PPE selection is directly linked to the inferred hazard profile. To mitigate the risks of skin/eye irritation and potential inhalation, the following PPE is mandatory when handling the compound or its waste.

Required PPE:

• Eye Protection: Chemical safety goggles or a face shield.[6]

• Hand Protection: Chemically resistant gloves (e.g., nitrile). Gloves must be inspected before use and disposed of after handling the waste.[7]

• Body Protection: A standard laboratory coat.[6]

• Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood. If there is a risk of generating dust, a NIOSH-approved respirator is necessary.[1]

Spill Response: In the event of a spill, the primary objective is to contain and clean the material safely without creating dust.

• Evacuate non-essential personnel from the immediate area.[1]

• Wearing appropriate PPE, cover the spill with an absorbent, non-combustible material like sand or earth.[8]

• Carefully sweep or scoop the material into a suitable, labeled container for hazardous waste.[1][7]

• Clean the spill area thoroughly.[8]

• Do not allow the product to enter drains or water systems.[1][8]

Step-by-Step Disposal Protocol

The following protocol ensures compliance with EPA and Occupational Safety and Health Administration (OSHA) standards for hazardous waste management.[9][10][11]

Step 1: Waste Segregation

• Causality: Mixing incompatible chemicals can lead to dangerous reactions.[9]

• Action: Collect waste containing Endo-8-boc-6-hydroxy-8-azabicyclo[3.2.1]octane in a dedicated waste container. Do not mix with other waste streams, particularly acids, bases, or oxidizers, unless their compatibility is certain.[11]

Step 2: Containerization

• Causality: Proper containment prevents leaks and exposure.

• Action: Use only approved, chemically compatible containers that are in good condition.[11] The container must be kept tightly sealed except when adding waste.[11]

Step 3: Labeling

• Causality: Clear labeling is a critical regulatory requirement that ensures safe handling and proper disposal by all personnel.[6]

• Action: Label the waste container clearly with the words "HAZARDOUS WASTE".[11] The label must also include the full chemical name ("Endo-8-boc-6-hydroxy-8-azabicyclo[3.2.1]octane"), the accumulation start date, and the relevant hazard classifications (e.g., Irritant, Harmful).[4][6]

Step 4: Accumulation in a Satellite Accumulation Area (SAA)

• Causality: SAAs provide a safe, controlled area for the short-term collection of hazardous waste at or near the point of generation.

• Action: Store the labeled waste container in a designated SAA. This area must be under the control of the laboratory personnel generating the waste.[11] Ensure the SAA is away from heat sources or direct sunlight.

Step 5: Final Disposal Arrangement

• Causality: Federal and local regulations mandate that hazardous waste be disposed of through licensed and approved channels to ensure environmental protection.

• Action: Never dispose of this chemical down the drain or in the regular trash.[4] Contact your institution's Environmental Health & Safety (EH&S) department to arrange for pickup and disposal.[11] The waste will be transported by a licensed contractor to a permitted treatment, storage, and disposal facility (TSDF), where it will likely be destroyed via high-temperature incineration.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Endo-8-boc-6-hydroxy-8-azabicyclo[3.2.1]octane.

Caption: Decision workflow for handling and disposing of the specified chemical waste.

By adhering to this guide, you ensure that your work with Endo-8-boc-6-hydroxy-8-azabicyclo[3.2.1]octane is conducted with the highest standards of safety and regulatory compliance from discovery through disposal.

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• MSDS of endo-8-azabicyclo[3.2.1]octan-3-ol. Capot Chemical.
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• Endo-8-Boc-6-hydroxy-8-azabicyclo[3.2.1]octane 97%. AChemBlock.
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• SAFETY DATA SHEET. PPG.
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• 8-Azabicyclo[3.2.1]octan-3-ol, 8-methyl-, endo-. NIST WebBook.
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